2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid

• CAS: 1340394-73-1

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(Cyclopentylsulfanyl)-5-fluorobenzoic Acid: Synthesis, Characterization, and Therapeutic Potential

This technical guide provides a comprehensive overview of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid, a fluorinated aromatic carboxylic acid with significant potential in medicinal chemistry. This document is intended for researchers, scientists, and drug development professionals, offering a deep dive into its chemical structure, a plausible and detailed synthesis protocol, methods for its characterization, and an exploration of its therapeutic promise based on established structure-activity relationships.

Introduction: The Scientific Rationale

In the landscape of modern drug discovery, the strategic incorporation of specific chemical moieties can profoundly influence the pharmacokinetic and pharmacodynamic properties of a molecule. 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid is a molecule of interest due to its unique combination of three key structural features: a 2-fluorobenzoic acid core, a cyclopentyl group, and a thioether linkage.

The 2-fluorobenzoic acid scaffold is a privileged structure in medicinal chemistry. The high electronegativity of the fluorine atom enhances the acidity of the carboxylic acid group, which can influence a drug candidate's lipophilicity, metabolic stability, and binding affinity.[1] The thioether linkage and the cyclopentyl group are also significant. Thioethers are found in a wide array of pharmaceuticals and natural products, contributing to their biological activity.[2] The cyclopentyl group can enhance metabolic stability and improve binding to target proteins.

Chemical Structure and Properties

The chemical structure of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid is characterized by a benzoic acid backbone with a fluorine atom at the 5-position and a cyclopentylsulfanyl group at the 2-position.

Systematic Name: 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid

Property	Predicted Value
Molecular Formula	C12H13FO2S
Molecular Weight	240.30 g/mol
XLogP3	3.8
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	3

Data is predicted based on computational models for structurally similar compounds.

Synthesis Protocol: A Proposed Pathway

A robust and efficient synthesis of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid can be envisioned through the nucleophilic substitution of a suitable cyclopentyl electrophile with a fluorinated mercaptobenzoic acid precursor. The key starting material for this proposed synthesis is 5-Fluoro-2-mercaptobenzoic acid, which is commercially available.[3][4][5]

The proposed reaction is an S-alkylation, a well-established method for the formation of thioethers.

Experimental Protocol:

Materials:

• 5-Fluoro-2-mercaptobenzoic acid

• Cyclopentyl bromide (or iodide)

• Potassium Carbonate (K2CO3)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO4)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 5-Fluoro-2-mercaptobenzoic acid (1.0 eq) in anhydrous DMF.

• Base Addition: Add potassium carbonate (2.5 eq) to the solution. The carbonate acts as a base to deprotonate the thiol, forming a more nucleophilic thiolate anion.

• Alkylation: To the stirring suspension, add cyclopentyl bromide (1.2 eq) dropwise at room temperature. The use of cyclopentyl bromide is a cost-effective choice, though cyclopentyl iodide would be more reactive.

• Reaction Monitoring: Heat the reaction mixture to 60-70 °C and monitor the progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and pour it into water.

• Acidification: Acidify the aqueous solution to a pH of approximately 2-3 with 1 M HCl to protonate the carboxylic acid, causing the product to precipitate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The crude 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid can be purified by recrystallization or column chromatography on silica gel.

Diagram of the Proposed Synthesis Workflow:

Caption: Proposed synthesis of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid.

Structural Elucidation and Characterization

The definitive identification and purity assessment of the synthesized 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid would rely on a combination of spectroscopic techniques. Based on the analysis of structurally similar compounds, the following spectral data can be predicted.[6][7]

Technique	Predicted Observations
¹H NMR	- Aromatic Protons: Signals in the range of 7.0-8.0 ppm, showing splitting patterns consistent with a 1,2,4-trisubstituted benzene ring. The fluorine atom will cause further splitting (coupling).- Cyclopentyl Protons: A multiplet in the range of 1.5-3.5 ppm, with the proton attached to the sulfur-bearing carbon appearing more downfield.- Carboxylic Acid Proton: A broad singlet at >10 ppm.
¹³C NMR	- Carbonyl Carbon: A signal around 170 ppm.- Aromatic Carbons: Signals between 110-165 ppm. The carbon attached to the fluorine will show a large coupling constant.- Cyclopentyl Carbons: Signals in the aliphatic region, typically between 25-50 ppm.
Mass Spectrometry (MS)	- Molecular Ion Peak (M+): Expected at m/z = 240.06.
Infrared (IR) Spectroscopy	- O-H Stretch (Carboxylic Acid): A broad absorption in the region of 2500-3300 cm⁻¹.- C=O Stretch (Carboxylic Acid): A strong absorption around 1700 cm⁻¹.- C-F Stretch: An absorption in the region of 1200-1300 cm⁻¹.

Potential Applications in Drug Discovery

The unique structural amalgamation in 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid suggests its potential as a valuable scaffold in the development of novel therapeutic agents.

Anti-inflammatory Agents:

Derivatives of 2-fluorobenzoic acid have been extensively investigated as anti-inflammatory agents, primarily through the inhibition of cyclooxygenase (COX) enzymes.[1] The selective inhibition of COX-2 is a key goal in developing safer non-steroidal anti-inflammatory drugs (NSAIDs). The structural features of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid make it a compelling candidate for a COX-2 inhibitor.

Diagram of the COX-2 Inhibition Pathway:

Caption: Inhibition of the inflammatory cascade by targeting the COX-2 enzyme.

Other Potential Therapeutic Areas:

The incorporation of sulfur-containing moieties is a common strategy in the design of a wide range of therapeutic agents, including antiviral, antibacterial, and antifungal compounds.[2][8] Furthermore, fluorinated benzoic acids have been utilized as building blocks for anticancer agents and neuroprotective drugs.[1] The combination of these features in 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid warrants its exploration in these and other therapeutic areas.

Conclusion

2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid is a molecule with considerable, yet largely unexplored, potential in the field of drug discovery. This technical guide has provided a comprehensive theoretical framework for its synthesis, characterization, and potential applications. The proposed synthetic route is based on reliable and well-documented chemical transformations, and the predicted analytical data provides a benchmark for its successful synthesis and purification. The structural features of this compound strongly suggest its potential as a scaffold for the development of novel anti-inflammatory agents and other therapeutics. It is our hope that this guide will serve as a valuable resource and a catalyst for further research into this promising molecule.

References

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An In-depth Technical Guide to 2-(Cyclopentylsulfanyl)-5-fluorobenzoic Acid: Synthesis, Properties, and Potential Applications

Introduction: A Molecule of Interest in Modern Drug Discovery

2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid is an aromatic carboxylic acid that merges three structurally significant motifs in medicinal chemistry: a 2-fluorobenzoic acid core, a flexible cyclopentyl group, and a thioether linkage. The strategic incorporation of fluorine into drug candidates is a well-established method for modulating physicochemical properties such as acidity, lipophilicity, and metabolic stability, often leading to enhanced pharmacological profiles.[1] The thioether moiety is also a privileged functional group found in a wide array of approved drugs and natural products, contributing to target binding and overall molecular architecture.[2][3] This guide provides a comprehensive overview of the molecular formula and weight of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid, a detailed protocol for its synthesis, and a discussion of its potential applications for researchers in drug development.

Physicochemical and Structural Properties

While specific experimental data for 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid is not widely available, its fundamental properties can be accurately determined based on its chemical structure. The molecular formula and weight are identical to its isomer, 2-(cyclopentylsulfanyl)-6-fluorobenzoic acid.[4]

Property	Value	Source
Molecular Formula	C₁₂H₁₃FO₂S	Inferred from[4]
Molecular Weight	240.30 g/mol	Calculated
Monoisotopic Mass	240.06203 Da	[4]
IUPAC Name	2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid	N/A

Synthetic Protocol: Nucleophilic Aromatic Substitution (SNAr)

The synthesis of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid can be efficiently achieved via a nucleophilic aromatic substitution (SNAr) reaction. This method is predicated on the activation of the aromatic ring by the electron-withdrawing carboxylic acid group, which facilitates the displacement of a fluoride leaving group by a nucleophile.[5][6] In this proposed synthesis, 2,5-difluorobenzoic acid serves as the starting material, and cyclopentanethiol acts as the sulfur nucleophile. The fluorine atom at the 2-position is more activated towards substitution due to the ortho- and para-directing effects of the carboxylic acid group.

Experimental Protocol: Synthesis of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid

Materials:

• 2,5-Difluorobenzoic acid

• Cyclopentanethiol

• Potassium carbonate (K₂CO₃) or another suitable base

• N,N-Dimethylformamide (DMF) or other polar aprotic solvent

• Hydrochloric acid (HCl), aqueous solution (e.g., 1M)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and equipment for organic synthesis (round-bottom flask, condenser, magnetic stirrer, separatory funnel, etc.)

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2,5-difluorobenzoic acid (1.0 equivalent) in N,N-dimethylformamide (DMF).

• Addition of Base: Add potassium carbonate (2.0-3.0 equivalents) to the solution. The base is crucial for deprotonating the thiol, forming the more nucleophilic thiolate anion.

• Addition of Nucleophile: Add cyclopentanethiol (1.1-1.2 equivalents) dropwise to the stirring mixture.

• Reaction: Heat the reaction mixture to 80-100 °C and allow it to stir for 12-24 hours. The progress of the reaction should be monitored by an appropriate technique, such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Pour the reaction mixture into water and acidify with 1M HCl until the pH is acidic (pH ~2-3). This step protonates the carboxylate to form the desired carboxylic acid, which will precipitate or can be extracted.

  • Extract the aqueous mixture with ethyl acetate (3x).

  • Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain the pure 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid.

Causality Behind Experimental Choices:

• Solvent: A polar aprotic solvent like DMF is chosen because it can dissolve the reactants and effectively solvate the potassium cation, leaving the carbonate and thiolate anions more reactive.[6]

• Base: Potassium carbonate is a suitable base for deprotonating the thiol without hydrolyzing the ester or causing other side reactions.

• Temperature: Heating the reaction provides the necessary activation energy for the nucleophilic aromatic substitution to proceed at a reasonable rate.

Caption: Proposed synthesis of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid.

Potential Applications in Drug Development and Research

While 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid is not yet a widely studied compound, its structural components suggest several promising avenues for research and development.

• Anti-inflammatory Agents: Fluorobenzoic acid derivatives are known to be precursors for nonsteroidal anti-inflammatory drugs (NSAIDs).[7] The specific substitution pattern could be explored for selective inhibition of cyclooxygenase (COX) enzymes.

• Anticancer Therapeutics: The 2-amino-5-fluorobenzoic acid scaffold is a precursor for anticancer agents.[8] The introduction of the cyclopentylsulfanyl group could modulate the activity and selectivity of such compounds. For instance, 5-chloro-2-fluorobenzoic acid is used in designing Aurora kinase inhibitors.[9]

• Agrochemicals: Halogenated benzoic acids are also important intermediates in the synthesis of herbicides and fungicides.[10]

• Probe for Chemical Biology: As a novel molecule, it can be used as a tool compound to probe biological systems and identify new therapeutic targets.

The combination of the fluorine atom and the sulfur-containing side chain makes this molecule an attractive candidate for further investigation in various therapeutic areas. The cyclopentyl group may also contribute to improved binding affinity and pharmacokinetic properties.

Safety and Handling

As with any laboratory chemical, 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid should be handled with appropriate safety precautions. Aromatic carboxylic acids can be irritants to the skin, eyes, and respiratory system.[11][12] Cyclopentanethiol is a volatile and malodorous compound and should be handled in a well-ventilated fume hood. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Conclusion

2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid represents a promising, yet underexplored, chemical entity with significant potential in the field of medicinal chemistry. This guide has provided its core physicochemical properties, a robust and detailed synthetic protocol, and a forward-looking perspective on its potential applications. The methodologies and insights presented herein are intended to serve as a foundational resource for researchers and scientists dedicated to the discovery and development of novel therapeutic agents.

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safety data sheet SDS for 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid

Initiating SDS Research

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Expanding Search Parameters

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Technical Guide: Physicochemical Characterization of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid with a Focus on Melting Point Determination

Audience: Researchers, scientists, and drug development professionals.

Abstract: The melting point of an active pharmaceutical ingredient (API) is a critical physicochemical parameter that provides profound insights into its purity, crystalline form, and stability. This technical guide offers an in-depth exploration of the scientific principles and a detailed, field-proven protocol for the accurate determination of the melting point of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid. By integrating theoretical expertise with practical, step-by-step instructions, this document serves as an essential resource for researchers engaged in the characterization of novel chemical entities. We will elucidate the causality behind experimental choices, ensuring a self-validating methodology, and ground our recommendations in authoritative references to uphold the highest standards of scientific integrity.

Introduction: The Criticality of Melting Point in Drug Discovery

In the landscape of drug development, the journey from a hit compound to a viable clinical candidate is paved with rigorous scientific evaluation. Among the earliest and most fundamental characterizations is the determination of the melting point. This seemingly simple parameter is, in fact, a powerful diagnostic tool. A sharp and defined melting point is often the first indicator of a compound's purity. Conversely, a broad melting range can suggest the presence of impurities, which can significantly impact the compound's pharmacological and toxicological profile.

Furthermore, the melting point is intrinsically linked to the crystalline lattice energy of a solid. This has direct implications for a compound's solubility, a key determinant of its bioavailability. For a molecule like 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid, understanding its melting behavior is the first step in its solid-state characterization, which is crucial for formulation development and ensuring consistent batch-to-batch quality.

Physicochemical Properties of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid

A comprehensive understanding of a compound's properties is foundational to its development. Below is a summary of the known data for the target compound.

Property	Value	Source
Molecular Formula	C12H13FO2S	PubChem
Molecular Weight	240.3 g/mol	PubChem
IUPAC Name	2-(cyclopentylsulfanyl)-5-fluorobenzoic acid	PubChem
Melting Point	Not publicly available	N/A

As of the latest literature review, the melting point for 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid has not been reported in publicly accessible databases. This necessitates experimental determination, the protocol for which is detailed in the subsequent sections.

Experimental Protocol: High-Precision Melting Point Determination by Differential Scanning Calorimetry (DSC)

While traditional capillary-based methods provide a good estimate, Differential Scanning Calorimetry (DSC) is the gold standard for thermal analysis, offering unparalleled accuracy and additional information about the compound's thermal behavior. The protocol below outlines the procedure for determining the melting point of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid using a modern DSC instrument.

3.1. Principle of Differential Scanning Calorimetry

DSC operates by measuring the difference in heat flow required to increase the temperature of a sample and a reference. As the sample undergoes a thermal transition, such as melting, it will absorb energy, resulting in a detectable difference in heat flow compared to the inert reference. This is recorded as a peak in the DSC thermogram, with the onset and peak temperatures providing precise information about the melting process.

3.2. Experimental Workflow

The following diagram illustrates the key steps in the DSC-based melting point determination workflow.

Caption: Workflow for Melting Point Determination using DSC.

3.3. Step-by-Step Methodology

• Instrument Calibration: Ensure the DSC instrument is calibrated using a certified standard with a known melting point, such as Indium (m.p. 156.6 °C). This step is crucial for the trustworthiness of the obtained data. The calibration verifies the temperature and enthalpy accuracy of the instrument.

• Sample Preparation:

  • Accurately weigh 1-3 mg of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid into a clean aluminum DSC pan. An accurate sample weight is essential for correct enthalpy calculations, which can provide data on the heat of fusion.

  • Hermetically seal the pan. This prevents any loss of sample due to sublimation or decomposition during the heating process.

• Instrument Programming:

  • Place the sealed sample pan and an empty, sealed reference pan into the DSC cell. The reference pan allows for the differential heat flow measurement.

  • Program the instrument with the following thermal method:

    • Equilibrate at 25 °C.

    • Ramp the temperature from 25 °C to a temperature sufficiently above the expected melting point (e.g., 250 °C) at a rate of 10 °C/min. A controlled heating rate ensures thermal equilibrium within the sample and provides reproducible results.

    • Use a nitrogen purge gas at a flow rate of 50 mL/min to provide an inert atmosphere and prevent oxidative degradation of the sample.

• Data Acquisition and Analysis:

  • Initiate the thermal scan and record the resulting thermogram.

  • Upon completion, analyze the thermogram using the instrument's software. The melting point is typically reported as the onset temperature of the melting endotherm. The peak temperature and the area under the curve (enthalpy of fusion) should also be recorded.

Interpretation of Results and Best Practices

A sharp endothermic peak on the DSC thermogram is indicative of a pure, crystalline material. The onset of this peak is taken as the melting point. A broad peak, or the presence of multiple peaks, could suggest:

• Impurities: Impurities can depress and broaden the melting range.

• Polymorphism: The compound may exist in different crystalline forms, each with a distinct melting point. If polymorphism is suspected, further characterization using techniques like X-ray diffraction (XRD) is warranted.

• Decomposition: If the sample decomposes upon melting, this will be evident in the thermogram, often as an irregular or exothermic event following the melting endotherm.

For a self-validating system, it is recommended to perform the analysis in triplicate to ensure the reproducibility of the results. The reported melting point should be the average of these measurements, with the standard deviation indicating the precision.

Conclusion

The melting point of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid is a fundamental parameter that underpins its further development. While this value is not currently available in the public domain, this guide provides a robust and scientifically sound protocol for its experimental determination using Differential Scanning Calorimetry. By adhering to the principles of accurate calibration, meticulous sample preparation, and careful data analysis, researchers can confidently characterize this and other novel compounds, ensuring a solid foundation for their drug discovery and development efforts.

References

• Höhne, G. W. H., Hemminger, W. F., & Flammersheim, H. J. (2003). Differential Scanning Calorimetry (2nd ed.). Springer. [Link]

• Cammenga, H. K., Eysel, W., Gmelin, E., Hemminger, W., Höhne, G. W. H., & Sarge, S. M. (1995). The temperature calibration of scanning calorimeters. Thermochimica Acta, 219, 333-342. [Link]

• Blagden, N., de Matas, M., Gavan, P. T., & York, P. (2007). Crystal engineering of active pharmaceutical ingredients to optimize solid-state properties. Advanced Drug Delivery Reviews, 59(7), 617-630. [Link]

An In-depth Technical Guide to the pKa of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid: Theoretical, Experimental, and Computational Perspectives

This guide provides a comprehensive analysis of the acid dissociation constant (pKa) for 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid, a critical parameter for professionals in drug development and chemical research. The pKa value fundamentally influences a molecule's physicochemical properties, including solubility, lipophilicity, and membrane permeability, which are cornerstone elements of its pharmacokinetic and pharmacodynamic profile. This document will deconstruct the structural factors governing this molecule's acidity, present robust protocols for its empirical determination, and outline a computational approach for its prediction.

Theoretical Framework: Deconstructing the Molecular Architecture

The acidity of a carboxylic acid is a measure of the stability of its corresponding carboxylate anion. The pKa of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid is modulated by a combination of inductive, resonance, and steric effects originating from its unique substitution pattern on the benzoic acid core.

The Benzoic Acid Baseline

The foundational structure, benzoic acid, has a pKa of approximately 4.20.[1][2] This value serves as our primary reference point. Any deviation in the pKa of our target molecule can be attributed to the electronic and steric contributions of the fluorine and cyclopentylsulfanyl substituents.

Influence of the 5-Fluoro Substituent

The fluorine atom at the 5-position (para to the carboxyl group) exerts a powerful influence on the molecule's electronic landscape.

• Inductive Effect (-I): Fluorine is the most electronegative element, leading to a strong electron-withdrawing inductive effect. It pulls electron density away from the benzene ring and, consequently, from the carboxylate group. This delocalization and stabilization of the negative charge on the carboxylate anion make the conjugate base more stable, thereby increasing the acidity of the parent acid (i.e., lowering its pKa).[3][4]

• Resonance Effect (+R): Fluorine's lone pairs can be donated to the aromatic system via resonance. This effect pushes electron density towards the carboxyl group, which would destabilize the anion and decrease acidity.

However, for halogens, the inductive effect is generally considered to dominate the resonance effect in influencing the acidity of benzoic acids. The pKa of 4-fluorobenzoic acid is approximately 4.14, slightly more acidic than benzoic acid, demonstrating the net electron-withdrawing nature of the para-fluoro substituent.[5][6][7]

Influence of the 2-(Cyclopentylsulfanyl) Substituent and the "Ortho Effect"

The cyclopentylsulfanyl group at the 2-position introduces more complex interactions.

• Electronic Effects: The sulfur atom is more electronegative than carbon and can exert a modest inductive pull (-I). Its lone pairs also allow for a potential electron-donating resonance effect (+R).

• The Ortho Effect: More significantly, the bulky cyclopentylsulfanyl group at the ortho position creates substantial steric hindrance.[1][3] This steric clash forces the carboxylic acid group to twist out of the plane of the benzene ring. This loss of coplanarity disrupts the resonance interaction between the carboxyl group and the aromatic system. By inhibiting resonance stabilization of the neutral acid form, the ortho substituent increases the relative stability of the carboxylate anion upon deprotonation, leading to a marked increase in acidity (lower pKa).[1][8] This phenomenon, where nearly all ortho-substituents increase the acidity of benzoic acid regardless of their electronic nature, is known as the "ortho effect".[1][3] For example, o-toluic acid (pKa ~3.9), with its electron-donating methyl group, is still more acidic than benzoic acid (pKa ~4.2).

Predicted pKa Synopsis

Considering these factors, we can make a qualitative prediction:

• The 5-fluoro group will contribute a modest acid-strengthening effect.

• The 2-(cyclopentylsulfanyl) group will induce a significant acid-strengthening "ortho effect" that likely dominates all other electronic considerations.

Therefore, 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid is predicted to be a considerably stronger acid than benzoic acid, with an expected pKa value significantly below 4.2.

Experimental pKa Determination

Theoretical predictions require empirical validation. The following protocols describe two robust, industry-standard methods for determining the pKa of a novel compound.

Method 1: Potentiometric Titration

This classic method involves monitoring the pH of a solution of the acid as a titrant (a strong base) is added incrementally. The pKa is the pH at which the acid is 50% neutralized.[9]

Experimental Protocol: Potentiometric Titration

• Apparatus & Reagents:

  • Calibrated pH meter with a combination glass electrode

  • Automatic burette or Class A manual burette (10 mL)

  • Stir plate and magnetic stir bar

  • 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid (accurately weighed, ~10-20 mg)

  • Solvent (e.g., 50:50 Methanol:Water or Acetonitrile:Water, to ensure solubility)[9][10]

  • Standardized 0.01 M Potassium Hydroxide (KOH) solution (carbonate-free)

  • Standard pH buffers (e.g., pH 4.01, 7.00, 10.01) for calibration

• Procedure:

  • Calibration: Calibrate the pH meter using the standard buffers according to the manufacturer's instructions.

  • Sample Preparation: Dissolve the accurately weighed sample in a known volume (e.g., 25.00 mL) of the chosen solvent system in a jacketed beaker to maintain constant temperature.

  • Titration: Immerse the pH electrode and the burette tip into the sample solution. Begin stirring at a moderate, constant speed.

  • Data Collection: Record the initial pH. Add the KOH titrant in small, precise increments (e.g., 0.05 mL). Allow the pH reading to stabilize after each addition before recording the pH and the total volume of titrant added. Continue additions well past the equivalence point.

• Data Analysis:

  • Plot pH (y-axis) versus the volume of KOH added (x-axis) to generate the titration curve.

  • Determine the equivalence volume (Veq), where the slope of the curve is steepest. This can be found accurately by plotting the first derivative (ΔpH/ΔV vs. V) and finding the peak.

  • The pKa is equal to the pH at the half-equivalence point (Veq / 2).

Caption: Workflow for pKa determination via potentiometric titration.

Method 2: UV-Vis Spectrophotometry

This method leverages the difference in the ultraviolet absorbance spectra between the protonated (HA) and deprotonated (A⁻) forms of the molecule. By measuring absorbance in buffers of known pH, the pKa can be determined.[10][11]

Experimental Protocol: UV-Vis Spectrophotometry

• Apparatus & Reagents:

  • Dual-beam UV-Vis spectrophotometer with matched quartz cuvettes

  • Calibrated pH meter

  • Stock solution of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid in a suitable organic solvent (e.g., Methanol)

  • A series of aqueous buffer solutions with constant ionic strength, spanning a pH range from ~2 units below to ~2 units above the expected pKa (e.g., citrate, phosphate, borate buffers).

• Procedure:

  • Determine Analytical Wavelength: Record the UV spectra of the compound in a highly acidic (e.g., pH 2) and a highly alkaline (e.g., pH 10) buffer to identify the wavelength (λ) of maximum absorbance difference between the HA and A⁻ species.

  • Sample Preparation: For each buffer in the series, prepare a sample by adding a small, identical aliquot of the stock solution to the buffer in a volumetric flask and diluting to the mark. The final organic solvent concentration should be low (<1%) to minimize its effect on pH.

  • Measurement: Measure the absorbance of each buffered solution at the predetermined analytical wavelength.

• Data Analysis:

  • Plot Absorbance (y-axis) versus pH (x-axis). The resulting data should form a sigmoidal curve.

  • The pKa is the pH at the inflection point of this curve.

  • Alternatively, the pKa can be calculated for each point using the Henderson-Hasselbalch equation adapted for spectrophotometry: pKa = pH + log [ (A - Ab) / (Aa - A) ] where A is the absorbance at a given pH, Aa is the absorbance of the fully protonated form (acidic solution), and Ab is the absorbance of the fully deprotonated form (basic solution). The average of the calculated pKa values is taken.

Computational pKa Prediction

In silico methods provide a rapid and cost-effective means of estimating pKa, offering valuable insights early in the discovery process.[12] The most reliable methods are based on quantum mechanical calculations of the Gibbs free energy of the deprotonation reaction in solution.[13][14]

Computational Protocol: DFT-Based Prediction

• Structure Preparation: Build 3D models of the neutral acid (HA) and its conjugate base (A⁻).

• Gas-Phase Optimization: Perform geometry optimization and frequency calculations for both species in the gas phase using an appropriate level of theory, such as Density Functional Theory (DFT) with the B3LYP functional and a 6-311+G(d,p) basis set.[13][15]

• Solvation Energy Calculation: Using the optimized gas-phase geometries, calculate the single-point energies of HA and A⁻ in a continuum solvent model (e.g., Solvation Model based on Density, SMD) to obtain the Gibbs free energies of solvation.[13]

• Gibbs Free Energy Calculation: Calculate the Gibbs free energy of the deprotonation reaction in solution (ΔG°aq) using a thermodynamic cycle.

• pKa Calculation: Convert the free energy to a pKa value using the equation: pKa = ΔG°aq / (2.303 * RT) where R is the gas constant and T is the temperature (298.15 K). An empirical correction factor, derived from a set of known acids, is often applied to improve accuracy.

Caption: Workflow for computational pKa prediction using a thermodynamic cycle.

Data Summary and Conclusion

The precise pKa of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid must be determined experimentally. However, based on our theoretical analysis, a summary of expected values can be compiled.

Table 1: Summary of pKa Values and Predictions

Compound	Known/Expected pKa	Key Influencing Factors
Benzoic Acid (Reference)	~4.20	Baseline acidity
4-Fluorobenzoic Acid	~4.14[5][6][7]	Dominant -I effect of fluorine
2-Methylbenzoic Acid	~3.91	Steric "ortho effect"
2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid	< 3.9 (Predicted)	Dominant steric "ortho effect" from the bulky cyclopentylsulfanyl group, enhanced by the -I effect of fluorine.

References

• Hollingsworth, C. A., Seybold, P., & Hadad, C. (2002). Substituent effects on the electronic structure and pKa of benzoic acid.
• Aktas, A. H., et al. (2012). Potentiometric Determination of pKa Values of Benzoic Acid and Substituted Benzoic Acid Compounds in Acetonitrile-Water Mixtures. Journal of the Turkish Chemical Society, Section A: Chemistry.
• Ando, H. Y., & Heimbach, T. (1997). pKa determinations by using a HPLC equipped with DAD as a flow injection apparatus. Journal of Pharmaceutical and Biomedical Analysis.
• Martins, P. M., et al. (2024). Towards the “Eldorado” of pKa Determination: A Reliable and Rapid DFT Model. Molecules.
• Pekcan, G., & Aktas, A. H. (2010). Spectrophotometric Determination of Pka Values for Some Benzoic Acid Compounds in Acetonitrile-Water Mixtures. Asian Journal of Chemistry.

• Chemistry LibreTexts. (2024). 20.4: Substituent Effects on Acidity. [Link]

• HCPG. (n.d.). Acidity of Carboxylic Acids. [Link]

• Nakai, H., et al. (2020). Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models. Molecules. [Link]

• Quora. (2016). Why is benzoic acid (pKa=4.20) more acidic than acetic acid (pKa=4.76)? [Link]

• Chemistry Steps. (n.d.). pKa and Acid Strength - What Factors Affect the Acidity. [Link]

• ChemBK. (n.d.). P-FLUOROBENZOIC ACID. [Link]

• Quora. (2017). Why is benzoic acid (pka=4.20) more acidic than cinnamic acid (pka=4.44)? [Link]

• ResearchGate. (2012). Determination of pK(a) of benzoic acid- and p-aminobenzoic acid-modified platinum surfaces by electrochemical and contact angle measurements. [Link]

• ResearchGate. (2002). Substituent effects on the electronic structure and pKa of benzoic acid. [Link]

• Optibrium. (n.d.). Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. [Link]

• DrugFuture. (n.d.). p-Fluorobenzoic Acid. [Link]

• Chemistry Stack Exchange. (2017). Relative acidity of p-chlorobenzoic acid and p-flurobenzoic acid. [Link]

• Wikipedia. (n.d.). 3-Fluorobenzoic acid. [Link]

• Organic Chemistry Data. (2022). pKa Data Compiled by R. Williams. [Link]

• Wikipedia. (n.d.). 4-Fluorobenzoic acid. [Link]

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Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic Acid

Abstract

This document provides a comprehensive guide for the synthesis of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid, a key intermediate in pharmaceutical and materials science research. The primary synthetic route detailed is the nucleophilic aromatic substitution (SNAr) reaction between 2-chloro-5-fluorobenzoic acid and cyclopentanethiol. This guide elucidates the underlying reaction mechanism, outlines critical experimental parameters, and provides a detailed, step-by-step protocol for laboratory execution. Furthermore, it includes recommendations for product characterization, a troubleshooting guide, and essential safety precautions to ensure a high-yield, safe, and reproducible synthesis.

Reaction Principle and Mechanism

The synthesis of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid is achieved via a Nucleophilic Aromatic Substitution (SNAr) reaction. This class of reaction is characteristic of aromatic rings that are rendered electron-deficient by the presence of electron-withdrawing groups (EWGs).[1][2]

In this specific synthesis, the substrate is 2-chloro-5-fluorobenzoic acid. The carboxylic acid (-COOH) and the fluorine atom (-F) act as electron-withdrawing groups, which activate the aromatic ring towards nucleophilic attack. The chlorine atom at the C2 position serves as the leaving group. The nucleophile is the cyclopentylthiolate anion, generated in situ from cyclopentanethiol by a base.

The mechanism proceeds in two main steps:

• Nucleophilic Addition: The thiolate anion attacks the carbon atom bearing the chlorine, breaking the aromaticity of the ring and forming a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[2] The negative charge of this intermediate is delocalized, with significant stabilization provided by the ortho-carboxylic acid and para-fluoro substituents.[3]

• Elimination: The aromaticity of the ring is restored by the elimination of the chloride leaving group, yielding the final product.

The overall reaction is illustrated below:

Figure 1: SNAr Reaction Mechanism

Critical Reaction Parameters

The success of this synthesis hinges on the careful control of several key parameters. Each choice is deliberate and impacts reaction rate, yield, and purity.

• Choice of Base: The base serves two purposes: to deprotonate the cyclopentanethiol, forming the active thiolate nucleophile, and to neutralize the carboxylic acid proton. A moderately strong, non-nucleophilic base is ideal.

  • Potassium Carbonate (K₂CO₃): This is a preferred choice. It is strong enough to deprotonate the thiol and carboxylic acid but is heterogeneous in many organic solvents, which can sometimes moderate reactivity and simplify workup.

  • Sodium Hydride (NaH): A very strong base that irreversibly deprotonates the thiol and acid. While effective, it requires strictly anhydrous conditions and careful handling due to its high reactivity and generation of hydrogen gas.

  • Sodium Hydroxide (NaOH): Can be used, but the presence of water may lead to undesired side reactions or solubility issues.

• Solvent Selection: A polar aprotic solvent is required to dissolve the reactants and stabilize the charged Meisenheimer intermediate.[4]

  • Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO): These are excellent choices due to their high polarity, which effectively solvates the intermediate and accelerates the reaction. However, they have high boiling points, which can complicate removal during workup.

  • Acetonitrile (ACN): A suitable alternative with a lower boiling point, making it easier to remove. The reaction may proceed more slowly compared to in DMF or DMSO.

• Temperature Control: The reaction typically requires heating to overcome the activation energy for the formation of the Meisenheimer complex. A temperature range of 80-120 °C is common. Monitoring the reaction progress by TLC or LC-MS is crucial to determine the optimal reaction time and prevent the formation of degradation byproducts from prolonged heating.

Detailed Experimental Protocol

This protocol describes a representative procedure for the synthesis of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid on a laboratory scale.

3.1. Materials and Reagents

Reagent	CAS Number	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume
2-Chloro-5-fluorobenzoic acid	2252-50-8	174.56	10.0	1.75 g
Cyclopentanethiol	1679-07-8	102.21	12.0	1.23 g (1.27 mL)
Potassium Carbonate (K₂CO₃), anhydrous	584-08-7	138.21	25.0	3.46 g
Dimethylformamide (DMF), anhydrous	68-12-2	-	-	20 mL
Ethyl Acetate (EtOAc)	141-78-6	-	-	~150 mL
1 M Hydrochloric Acid (HCl)	7647-01-0	-	-	~50 mL
Brine (Saturated NaCl solution)	-	-	-	~30 mL

3.2. Equipment

• 100 mL three-neck round-bottom flask

• Reflux condenser and nitrogen/argon inlet

• Magnetic stirrer and hotplate

• Thermometer or temperature probe

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

3.3. Step-by-Step Procedure

• Reaction Setup: To a flame-dried 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, add 2-chloro-5-fluorobenzoic acid (1.75 g, 10.0 mmol) and anhydrous potassium carbonate (3.46 g, 25.0 mmol).

• Inert Atmosphere: Seal the flask, and purge with a slow stream of nitrogen or argon for 10-15 minutes to establish an inert atmosphere.

• Solvent and Reagent Addition: Add anhydrous DMF (20 mL) via syringe. Begin vigorous stirring to create a suspension. Add cyclopentanethiol (1.27 mL, 12.0 mmol) dropwise via syringe.

• Reaction: Heat the reaction mixture to 100 °C with stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. A typical mobile phase for TLC is 30% ethyl acetate in hexanes. The reaction is typically complete within 4-8 hours.

• Cooling and Quenching: Once the starting material is consumed, remove the heat source and allow the mixture to cool to room temperature.

• Workup - Acidification and Extraction: Pour the reaction mixture into a beaker containing 1 M HCl (50 mL) and stir. Carefully check the pH with litmus paper to ensure it is acidic (pH ~2-3). Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic extracts and wash with water (2 x 50 mL) and then with brine (1 x 30 mL) to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid or oil can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by flash column chromatography on silica gel to yield the pure product.

Experimental Workflow Diagram

Figure 2: Experimental Workflow Summary

Characterization

The identity and purity of the final product, 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid (CAS 1340394-73-1), should be confirmed by standard analytical techniques.[5]

• ¹H NMR: Expect signals corresponding to the aromatic protons and the aliphatic protons of the cyclopentyl group. The integration should match the expected proton count.

• ¹³C NMR: Expect signals for the aromatic carbons, the carboxyl carbon, and the aliphatic carbons.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the mass of the product (C₁₂H₁₃FO₂S, MW: 240.29) should be observed.

• Melting Point: A sharp melting point indicates high purity.

Troubleshooting

Issue	Potential Cause	Recommended Solution
Reaction Stalls / Low Conversion	Insufficient temperature. Inactive base (hydroscopic). Poor quality solvent.	Verify internal reaction temperature. Use freshly opened or dried K₂CO₃. Use anhydrous grade solvent. Consider switching to a stronger base like NaH if anhydrous conditions are certain.
Formation of Byproducts	Reaction temperature too high or reaction time too long. Presence of oxygen.	Reduce reaction temperature and monitor closely to stop the reaction upon completion. Ensure a robust inert atmosphere is maintained throughout the reaction.
Difficult Purification	Residual DMF in crude product.	During workup, perform thorough aqueous washes to remove DMF. If significant DMF remains, an azeotropic distillation with heptane or toluene under reduced pressure can be effective.
Low Isolated Yield	Incomplete extraction. Product loss during recrystallization.	Ensure the aqueous layer is fully acidic (pH 2-3) before extraction to protonate the carboxylate. Use a minimal amount of hot solvent for recrystallization and cool slowly.

Safety Precautions

• Cyclopentanethiol: Has a strong, unpleasant odor. Handle exclusively in a well-ventilated fume hood. It is flammable and an irritant.

• Dimethylformamide (DMF): Is a skin irritant and can be absorbed through the skin. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• 2-Chloro-5-fluorobenzoic acid: Causes skin and serious eye irritation.[6] Avoid inhalation of dust and contact with skin and eyes.

• General: All manipulations should be performed in a fume hood. Standard laboratory safety practices should be followed at all times.

References

• Zhang, L., et al. (2020). Nucleophilic Aromatic Substitutions of 2-Halo-5-(sulfamoyl)benzoic Acids and N,O-Bis-alkylation via Phase Transfer Catalysis: Synthesis of RoRγ Inverse Agonist GSK2981278A. Semantic Scholar. Available at: [Link]

• The Royal Society of Chemistry. (2013). Synthetic procedure - Electronic Supplementary Material (ESI) for Chemical Communications. Available at: [Link]

• Prakash, G. K. S., et al. (2018). Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones. Arkivoc. Available at: [Link]

• Organic Syntheses. (n.d.). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Available at: [Link]

• Prakash, G. K. S., et al. (2018). Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1- arylbenziodoxolones. Arkivoc. Available at: [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution. Available at: [Link]

• Docta Complutense. (2021). Mechanochemical Synthesis of Primary Amides. Available at: [Link]

• Google Patents. (n.d.). WO2011032692A1 - Process for preparing 3-[(4s)-8-bromo-1-methyl-6-(2-pyridinyl).

• National Center for Biotechnology Information. (n.d.). Synthesis and Properties of Pentafluorosulfanyl Group (SF5)-Containing Meta-Diamide Insecticides. PubMed Central. Available at: [Link]

• UPCommons. (n.d.). European Journal of Medicinal Chemistry. Available at: [Link]

• PubChem. (n.d.). 2-Chloro-5-fluorobenzoic acid. Available at: [Link]

• Chemistry LibreTexts. (2025). 16.6: Nucleophilic Aromatic Substitution. Available at: [Link]

• Professor Dave Explains. (2019). Nucleophilic Aromatic Substitution. YouTube. Available at: [Link]

• University of Greenwich. (n.d.). Exploration toward the synthesis of aliphatic SF5-containing compounds using the Kolbe reaction. Available at: [Link]

• Pearson. (2024). Show how the following transformations may be accomplished in good yield. You may use any additional reagents that are needed. (c) benzoic acid → phenyl cyclopentyl ketone. Available at: [Link]

• Massachusetts Institute of Technology. (2002). Organic Chemistry 5.13. Available at: [Link]3_fall06_final.pdf)

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Technical Notes & Optimization

Technical Support Center: Purification of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic Acid

Executive Summary & Molecule Profile

User Query: "How do I purify 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid (CAS: 1340394-73-1) to >98% purity for biological screening?"

Technical Assessment: This molecule combines a polar, acidic head group (benzoic acid) with a lipophilic, oxidation-sensitive tail (cyclopentyl thioether). The purification strategy must balance the removal of unreacted thiol (odor/impurity) and starting material (SNAr precursors) without oxidizing the sulfur atom to a sulfoxide or sulfone.

Property	Data / Prediction	Implication for Purification
Structure	Benzoic acid core, 5-F, 2-S-Cyclopentyl	Amphiphilic: Soluble in base, lipophilic in acid.
pKa	~3.5–4.0 (COOH)	Allows for efficient Acid-Base extraction.
Stability	Thioether is oxidation-sensitive.	CRITICAL: Avoid hot oxidizing acids; minimize air exposure during hot recrystallization.
Impurities	Cyclopentanethiol, Disulfides, 2,5-Difluorobenzoic acid.	Thiol requires bleach scrubbing; Disulfides are non-polar.

Decision Matrix: Select Your Protocol

Use this logic flow to determine the appropriate purification tier for your current crude material status.

Caption: Workflow logic for selecting the appropriate purification tier based on crude physical state and purity requirements.

Tier 1: Acid-Base Workup (The Foundation)

Objective: Isolate the acidic product from neutral impurities (disulfides, unreacted thiol) and inorganic salts.

The Protocol:

• Dissolution: Dissolve crude material in 1M NaOH (or sat. NaHCO₃). The product will form the water-soluble carboxylate salt.

  • Note: If the crude is an oil, dissolve in Et₂O first, then extract with NaOH.

• Wash (Critical): Wash the aqueous basic layer 2x with an organic solvent (Diethyl Ether or MTBE).

  • Why? This removes the unreacted cyclopentanethiol and any non-polar disulfide byproducts formed by oxidation.

  • Safety: The organic wash will stink. Treat with bleach before disposal.

• Precipitation: Cool the aqueous layer to 0°C. Slowly acidify with 2M HCl to pH ~1-2.

• Isolation: The product should precipitate as a white/off-white solid. Filter and wash with cold water.[1][2]

Troubleshooting Tier 1:

Symptom	Diagnosis	Solution
Oiling Out	Product precipitates as a gum/oil instead of solid.	The cyclopentyl group increases lipophilicity. Do not filter. Extract the oiled-out product into EtOAc, dry over MgSO₄, and evaporate. Proceed to Tier 2.
Emulsion	Layers won't separate during the wash.	The thioether can act as a surfactant. Add brine (sat. NaCl) to the aqueous layer or filter the biphasic mixture through a Celite pad.

Tier 2: Recrystallization (Standard Purification)

Objective: Remove trace starting materials (e.g., 2,5-difluorobenzoic acid) and achieve crystalline purity.

Solvent System Selection: Due to the dual nature of the molecule (lipophilic tail + polar head), two systems are recommended.

• System A (Polar): Ethanol / Water (Best for removing non-polar traces)

• System B (Non-Polar): Ethyl Acetate / Hexanes (Best for removing polar impurities)

Step-by-Step (System A):

• Place crude solid in an Erlenmeyer flask.

• Add Ethanol (absolute) and heat to boiling. Add just enough solvent to dissolve the solid.[3]

• Optional: If colored (yellow/brown), add activated charcoal, boil for 2 mins, and hot filter.

• Remove from heat. Add hot Water dropwise until persistent turbidity (cloudiness) appears.

• Add 1-2 drops of Ethanol to clear the solution.

• Allow to cool slowly to room temperature, then place in an ice bath for 1 hour.

• Filter crystals and wash with cold 50% EtOH/Water.

FAQ - Recrystallization:

Q: My product turned into a yellow oil at the bottom of the flask. A: This is "oiling out." It happens when the boiling point of the solvent is higher than the melting point of the impure solid, or the cooling is too fast.

• Fix: Reheat to dissolve. Add a seed crystal (if available) or scratch the glass side with a rod during cooling. Switch to System B (lower boiling point solvents).

Tier 3: Chromatography (Polishing)

Objective: Isolate >99% pure material for SAR studies or when recrystallization fails to remove regioisomers.

Stationary Phase: Silica Gel (Standard 60 Å). Mobile Phase: Hexanes : Ethyl Acetate (Gradient 90:10 → 60:40).

Critical Modifier: You MUST add 1% Acetic Acid (or Formic Acid) to the mobile phase.

• Reasoning: Without acid, the carboxylic acid group on the molecule will interact with the silanols on the silica, causing severe "streaking" or "tailing," leading to poor separation and yield loss.

Safety & Stability Warnings

• Odor Control (Thiol Management):

  • Cyclopentanethiol has a pungent, garlic/skunk odor.

  • Protocol: Keep all glassware in the fume hood. Soak all contaminated glassware in a bath of 10% Bleach (Sodium Hypochlorite) for 2 hours before washing. This oxidizes the thiol to the odorless sulfonate.

• Oxidation Sensitivity:

  • The thioether (-S-) is susceptible to oxidation to sulfoxide (-S(=O)-).

  • Avoid: Vigorous stirring in air while hot (during recrystallization).

  • Avoid: Chlorinated solvents (DCM/Chloroform) standing for long periods in light (can generate radical oxidants).

References & Grounding

• General Purification of Benzoic Acids:

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard protocols for recrystallizing benzoic acid derivatives using EtOH/Water).

• Synthesis & Properties of Fluorobenzoic Acid Analogs:

  • Organic Syntheses, Coll.[1] Vol. 2, p. 299 (1943). (Describes the solubility and precipitation handling of p-fluorobenzoic acid, applicable to the 5-fluoro core).

• Thioether Protection & Handling:

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Mechanistic grounding for thioether oxidation sensitivity and nucleophilic aromatic substitution).

• Chromatography of Carboxylic Acids:

  • Journal of Chromatography A. General principles of suppressing ionization of carboxylic acids on silica gel using acidic modifiers.

Disclaimer: This guide is intended for qualified laboratory personnel. Always consult the Safety Data Sheet (SDS) for specific reagents before use.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. people.chem.umass.edu [people.chem.umass.edu]

Technical Support Center: Recrystallization of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic Acid

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals working on the purification of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid. Given the specific nature of this compound, which combines polar, non-polar, acidic, and thioether functionalities, a systematic approach to solvent selection is paramount. This document provides not just protocols, but the underlying chemical principles to empower users to troubleshoot and optimize their purification processes effectively.

Frequently Asked Questions (FAQs)

FAQ 1: What are the key physicochemical properties of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid to consider for recrystallization?

To select an appropriate solvent system, we must first understand the molecule's structure and predict its behavior. 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid is a molecule of intermediate polarity with distinct regions:

• Polar, Acidic Head: The carboxylic acid group (-COOH) is polar and capable of hydrogen bonding. This makes the molecule acidic and imparts solubility in polar solvents, particularly polar protic solvents or bases.

• Aromatic Core: The fluorinated benzene ring is a moderately polar component. The highly electronegative fluorine atom influences the molecule's acidity and electronic distribution.[1][2]

• Non-polar Tail: The cyclopentylsulfanyl group (-S-C₅H₉) is the most significant non-polar, hydrophobic region. The cyclopentyl ring is aliphatic and bulky, while the sulfur atom (thioether) adds some weak polarity. This tail will dominate solubility in non-polar solvents.

This amphipathic nature—having both polar and non-polar regions—suggests that neither a highly polar nor a purely non-polar solvent will be ideal on its own. A solvent of intermediate polarity or a mixed-solvent system is likely to yield the best results.

Table 1: Predicted Physicochemical Properties and Their Implications

Property	Predicted Characteristic	Implication for Recrystallization
Polarity	Intermediate, Amphipathic	A single ideal solvent may be hard to find. Mixed-solvent systems (e.g., alcohol/water, ether/alkane) are strong candidates.
Acidity (pKa)	More acidic than benzoic acid due to the electron-withdrawing fluorine atom.[3]	Avoid reactive basic solvents unless forming a salt for purification is the goal. The acidic proton allows for strong hydrogen bonding.
Physical State	Likely a crystalline solid at room temperature.	Suitable for purification by recrystallization.
Key Moieties	Carboxylic Acid, Thioether, Fluorophenyl, Cyclopentyl	The combination suggests a need to balance polarity. Thioethers can sometimes be challenging to crystallize.[4]

FAQ 2: What is the fundamental principle for selecting a recrystallization solvent?

Recrystallization is a purification technique based on differential solubility. The ideal solvent must satisfy a specific set of criteria, which forms the basis of a self-validating protocol.[5][6][7]

The Core Principle: The compound of interest should be highly soluble in the solvent at its boiling point but sparingly soluble or insoluble at low temperatures (e.g., room temperature or in an ice bath).[6][8][9]

Impurity Considerations:

• Soluble Impurities: Should remain dissolved in the solvent even when it is cold, so they are removed with the mother liquor during filtration.[6]

• Insoluble Impurities: Should not dissolve in the hot solvent at all, allowing them to be removed via hot gravity filtration before the solution is cooled.[10]

Caption: Decision workflow for selecting a single recrystallization solvent.

FAQ 3: Which single solvents are good starting points for screening?

Based on the intermediate polarity of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid, a range of solvents should be tested. The principle of "like dissolves like" suggests that solvents with both hydrogen-bonding capability and some non-polar character are excellent starting points.[11]

Table 2: Candidate Solvents for Initial Screening

Class	Solvent	Rationale	Potential Outcome
Polar Protic	Isopropanol	Balances polar -OH with a larger alkyl chain. Good chance of being an ideal single solvent.
Ethanol	Similar to isopropanol, slightly more polar. May be a "good" solvent in a mixed pair.
Water	Unlikely to work alone due to the large hydrophobic tail, but will be an excellent "anti-solvent" with alcohols or acetone.
Polar Aprotic	Acetone	A strong polar solvent. Likely to dissolve the compound well, potentially too well even when cold.
Ethyl Acetate	Intermediate polarity. A very strong candidate for a single-solvent system.
Acetonitrile	Good solvent for moderately polar compounds. Worth testing.
Non-polar	Toluene	The aromatic ring may interact favorably with the fluorophenyl ring. Good for less polar compounds.
Heptane/Hexanes	Likely a poor solvent. Will almost certainly not dissolve the compound even when hot. Excellent choice as an "anti-solvent".

Troubleshooting Guides

Troubleshooting Guide 1: How do I perform a systematic solvent screening?

Do not use your entire batch of crude product to find a solvent. A systematic, small-scale screening is the most efficient and material-sparing method.[11]

Experimental Protocol: Microscale Solvent Screening

• Preparation: Arrange 8 small, labeled test tubes or vials. Into each, place approximately 10-20 mg of your crude 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid.

• Room Temperature Test: To each tube, add your chosen solvent (see Table 2) dropwise (e.g., 0.5 mL). Agitate at room temperature for 1-2 minutes.

  • Observation: If the solid dissolves completely, that solvent is unsuitable as a single solvent. Set it aside.

• Hot Solubility Test: For the tubes where the solid did not dissolve at room temperature, place them in a hot water or sand bath and bring the solvent to a gentle boil. Continue to add the same solvent dropwise until the solid just dissolves.

  • Observation 1: If the solid dissolves in a reasonable amount of hot solvent (e.g., 1-3 mL), it is a good candidate. Proceed to the next step.

  • Observation 2: If a very large volume of solvent is required or the solid never dissolves, the solvent is too poor. Set it aside as a potential anti-solvent.

• Crystallization Test: Remove the tubes with dissolved solids from the heat. Allow them to cool slowly to room temperature on the benchtop.

  • Observation: Look for the formation of crystals or a precipitate. Slow cooling is crucial for forming pure, well-defined crystals.[12]

• Ice Bath Test: Once at room temperature, place the tubes in an ice-water bath for 15-20 minutes to maximize crystal formation.

• Evaluation: The best solvent is the one that dissolved the compound when hot but produced a large crop of crystals upon cooling.

Sources

• 1. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 2. quora.com [quora.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Recrystallization [sites.pitt.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. reddit.com [reddit.com]
• 9. How to Purify Sulfur by Recrystallization With Xylene : 4 Steps - Instructables [instructables.com]
• 10. athabascau.ca [athabascau.ca]
• 11. pubs.acs.org [pubs.acs.org]
• 12. westfield.ma.edu [westfield.ma.edu]

Technical Support Center: Troubleshooting Impurities in 2-(Cyclopentylsulfanyl)-5-fluorobenzoic Acid

Welcome to the technical support center for 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common purity challenges encountered during the synthesis and handling of this compound. By understanding the underlying chemical principles, you can effectively troubleshoot impurities and ensure the integrity of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the most probable synthetic route for 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid and what are the expected impurities from this process?

A1: The most common and direct synthesis of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid involves a nucleophilic aromatic substitution (SNAr) reaction.[1][2][3][4] This typically involves the reaction of a di-halogenated benzoic acid derivative, such as 2,5-difluorobenzoic acid or 2-chloro-5-fluorobenzoic acid, with cyclopentanethiol in the presence of a suitable base.

Expected Impurities:

• Unreacted Starting Materials: Residual 2,5-difluorobenzoic acid (or other halogenated precursor) and cyclopentanethiol.

• Positional Isomers: Depending on the starting material, trace amounts of isomers may form.

• Oxidation Products: The thioether linkage is susceptible to oxidation, leading to the formation of the corresponding sulfoxide and sulfone.[5]

• Disulfide Impurity: Oxidation of cyclopentanethiol can lead to the formation of dicyclopentyl disulfide.

• Byproducts from Side Reactions: At elevated temperatures, decarboxylation of the benzoic acid can occur.[6]

Q2: My final product has a yellowish tint and a strong odor. What could be the cause?

A2: A yellowish discoloration can be an indicator of degradation or the presence of oxidized impurities.[5] The strong odor is likely due to residual cyclopentanethiol, which is a volatile thiol. Even trace amounts can be highly odorous. Inadequate purification is the primary reason for the persistence of these impurities.

Q3: I'm observing unexpected peaks in my HPLC analysis, particularly a more polar peak. What could this be?

A3: An unexpected, more polar peak in a reverse-phase HPLC chromatogram often corresponds to an oxidation product of the thioether. The thioether can be oxidized to the more polar sulfoxide and subsequently to the even more polar sulfone.[5] This can occur during the reaction, work-up, or even during storage if the compound is exposed to air and light.[5]

In-Depth Troubleshooting Guides

Issue 1: Presence of Unreacted Starting Materials

Symptom: NMR or LC-MS analysis shows the presence of 2,5-difluorobenzoic acid and/or cyclopentanethiol.

Causality: Incomplete reaction is the most common cause. This can be due to several factors:

• Insufficient reaction time or temperature: The SNAr reaction may require more forcing conditions to proceed to completion.

• Base stoichiometry or strength: An inadequate amount or a base that is not strong enough to deprotonate the thiol can hinder the reaction.

• Poor quality of reagents: Impure starting materials or wet solvents can interfere with the reaction.

Troubleshooting Protocol:

• Reaction Monitoring: Utilize TLC or HPLC to monitor the reaction progress until the starting material is consumed.

• Optimize Reaction Conditions:

  • Gradually increase the reaction temperature in increments of 10 °C.

  • Increase the equivalents of cyclopentanethiol and/or the base.

  • Consider using a stronger base, such as sodium hydride or potassium tert-butoxide, if a weaker base like potassium carbonate was used.[4]

• Ensure Anhydrous Conditions: Use freshly dried solvents and ensure all glassware is flame-dried before use.

Issue 2: Formation of Oxidation Products (Sulfoxide/Sulfone)

Symptom: Mass spectrometry analysis reveals peaks corresponding to the desired product +16 amu (sulfoxide) and +32 amu (sulfone).

Causality: The thioether moiety is susceptible to oxidation, which can be promoted by:

• Exposure to atmospheric oxygen: Particularly during heating or prolonged stirring in the presence of air.

• Presence of oxidizing agents: Trace metal impurities can catalyze oxidation.

• Photodegradation: Exposure to light can also contribute to oxidation.[5]

Troubleshooting Protocol:

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen.

• Degas Solvents: Degas all solvents prior to use by sparging with an inert gas or by freeze-pump-thaw cycles.

• Purification:

  • Column Chromatography: The oxidized products are more polar and can typically be separated from the desired thioether by silica gel chromatography.

  • Recrystallization: If the product is a solid, recrystallization can be an effective method for removing more polar impurities.[7][8]

Compound	Relative Polarity	Separation Method
2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid	-	-
Sulfoxide derivative	+	Column Chromatography
Sulfone derivative	++	Column Chromatography
Typical elution order on normal phase silica gel.

Issue 3: Dicyclopentyl Disulfide Impurity

Symptom: A non-polar impurity is observed, often with a molecular weight corresponding to the disulfide of cyclopentanethiol.

Causality: Thiols can undergo oxidative coupling to form disulfides in the presence of an oxidant or certain metal catalysts. This is more likely to occur if the reaction is run open to the air or if certain metal-based reagents are used.

Troubleshooting Protocol:

• Inert Atmosphere: As with sulfoxide formation, maintaining an inert atmosphere is crucial.

• Purification:

  • Aqueous Work-up: A basic aqueous wash (e.g., with sodium bicarbonate solution) will extract the acidic desired product into the aqueous layer, leaving the neutral disulfide impurity in the organic layer. Subsequent acidification of the aqueous layer will precipitate the purified product.

  • Column Chromatography: The disulfide is significantly less polar than the carboxylic acid and can be easily separated by column chromatography.

Experimental Workflows

Synthetic Pathway and Potential Impurities

Caption: Synthetic route and common impurities.

Troubleshooting Logic Flow

Caption: A logical approach to troubleshooting.

Analytical Methods for Impurity Profiling

A combination of analytical techniques is essential for accurate impurity identification and quantification.

Technique	Purpose	Information Gained
HPLC	Separation and Quantification	Retention time, peak area (purity %)
LC-MS	Identification	Molecular weight of impurities
NMR	Structural Elucidation	Confirmation of structure, identification of isomers and byproducts
GC-MS	Volatile Impurities	Detection of residual solvents and volatile starting materials

For the analysis of aromatic carboxylic acids, High-Performance Liquid Chromatography (HPLC) is a powerful tool.[9][10] A reversed-phase C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) is a common starting point. Mass Spectrometry (MS) coupled with liquid chromatography (LC-MS) is invaluable for identifying the molecular weights of unknown impurity peaks.[10][11]

References

• Technical Support Center: Enhancing the Stability of 2-((2-Aminophenyl)thio)benzoic Acid Derivatives - Benchchem.
• Effects of impurities in catalyst on catalytic reaction of dimethyl thioether synthesis. ResearchGate.
• Chromatographic separations of aromatic carboxylic acids. PubMed.
• Nucleophilic aromatic substitution. Wikipedia.
• Nucleophilic Aromatic Substitution of Heteroaryl Halides with Thiols. PubMed.
• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. MDPI.
• Nucleophilic Aromatic Substitution: Aryl halides un active toward nucleophilic reagents, aryl halides undergo nucleophilic subs.
• Rapid Screening of Carboxylic Acids from Waste and Surface Waters by ESI-MS/MS Using Barium Ion Chemistry and On-Line Membrane Sampling. OUCI.
• Degradation of benzoic acid and its derivatives in subcritical water. PubMed.
• Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. Wordpress.
• Describe the nucleophilic substitution reactions in aryl halides. CK-12.
• Application Notes and Protocols for the Purification of Crude 2-Fluorobenzoic Acid by Recrystallization. Benchchem.
• PROCESS FOR PREPARING FLUORINATED BENZOIC ACIDS. Google Patents.

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. Nucleophilic Aromatic Substitution of Heteroaryl Halides with Thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry - Wordpress [reagents.acsgcipr.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Degradation of benzoic acid and its derivatives in subcritical water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. DE69936350T2 - PROCESS FOR PREPARING FLUORINATED BENZOIC ACIDS - Google Patents [patents.google.com]
• 9. Chromatographic separations of aromatic carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Rapid Screening of Carboxylic Acids from Waste and Surface Waters by ESI-MS/MS Using Barium Ion Chemistry and On-Line M… [ouci.dntb.gov.ua]

long-term storage conditions for 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid

CAS: 1340394-73-1 | Molecular Formula: C₁₂H₁₃FO₂S | MW: 240.30 g/mol

Executive Summary

Welcome to the Technical Support Guide for 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid . This document addresses the specific stability challenges posed by the thioether (sulfide) linkage and the fluorinated benzoic acid core.

While the fluorobenzoic acid scaffold provides structural rigidity, the cyclopentyl-thioether moiety is the critical stability-limiting factor . It acts as a "soft" nucleophile, making the compound susceptible to S-oxidation (to sulfoxides/sulfones) and photo-degradation over extended periods.

Visual Guide: Storage Logic Tree

Use this decision tree to determine the immediate handling of your sample.

Figure 1: Decision logic for storage based on usage frequency and visual inspection.

Module 1: Critical Storage Parameters (The "Why")

Q: Why is -20°C recommended if the benzoic acid core is stable at room temperature?

A: While the benzoic acid ring is robust, the thioether (C-S-C) linkage is kinetically unstable regarding oxidation.

• The Mechanism: The sulfur atom possesses lone pair electrons that can react with atmospheric oxygen, a process accelerated by heat and light. This leads to the formation of the sulfoxide (S=O) impurity initially, and eventually the sulfone (O=S=O) .

• The Solution: Storing at -20°C significantly reduces the kinetic rate of this auto-oxidation according to the Arrhenius equation.

Q: Do I really need to store this under Argon/Nitrogen?

A: Yes, for long-term storage (>1 month). The cyclopentyl group adds steric bulk, which offers some protection to the sulfur atom, but it also increases lipophilicity, potentially trapping dissolved oxygen if the solid is not packed densely.

• Recommendation: Flush the headspace of the vial with Argon (preferred due to its density) or Nitrogen before sealing. This displaces moisture and oxygen, the two primary reagents for degradation.

Q: What is the impact of the Fluorine atom on storage?

A: The fluorine at the 5-position is electron-withdrawing.

• Acidity: It increases the acidity of the carboxylic acid (lower pKa) compared to unsubstituted benzoic acid. This makes the compound more prone to salt formation if stored in contact with basic materials or metal spatulas that can corrode.

• Protocol: Always use glass, PTFE, or high-grade stainless steel tools. Avoid aluminum foil contact.

Module 2: Troubleshooting Degradation

Q: My powder has turned from white to a pale yellow. Is it still usable?

A: Proceed with caution.

• Diagnosis: Yellowing in thioethers often indicates photo-oxidation or the formation of disulfide byproducts (though less likely in cyclic thioethers, ring-opening degradation can occur).

• Action: Run a rapid LC-MS.

  • Target Mass: 240.30 (Parent).

  • Impurity Mass: +16 Da (Sulfoxide: ~256.30) or +32 Da (Sulfone: ~272.30).

• Threshold: If impurities are <2%, it may be usable for crude reactions. For SAR (Structure-Activity Relationship) studies, repurify.

Q: The compound has clumped into a sticky solid. Why?

A: This is a classic sign of Hygroscopicity .

• Cause: Carboxylic acids can hydrogen bond with atmospheric water. If the container was opened while cold (before reaching room temperature), condensation formed inside.

• Fix: Dissolve in an organic solvent (DCM or Ethyl Acetate), dry over MgSO₄, filter, and re-concentrate.

• Prevention: Always allow the frozen vial to equilibrate to room temperature (approx. 30 mins) before opening the cap.

Module 3: QC & Re-Qualification Protocol

If you are reviving a sample stored for >6 months, perform this standard validation.

Table 1: Physical & Chemical Specifications

Parameter	Specification	Observation Method
Appearance	White to Off-White Crystalline Solid	Visual
Solubility	Soluble in DMSO, Methanol, Ethanol	Visual (10 mg/mL)
Purity (HPLC)	> 95% (Area %)	UV @ 254 nm

| Identity | MS matches MW (240.3 ± 0.5) | LC-MS / ESI+ |

Standard HPLC Method for Purity Check

• Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (Benzoic acid absorption) and 215 nm .

Visual Guide: QC Workflow

Follow this flow to validate sample integrity.

Figure 2: Quality Control workflow for validating sample purity after long-term storage.

References

• Cayman Chemical. 2-Amino-5-fluorobenzoic Acid Product Information. (General storage guidelines for fluorinated benzoic acids). Link

• BLD Pharm. 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid Product Record. (Specific handling and cold-chain requirements). Link

• American Chemical Society (Organic Letters). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design. (Mechanistic insight into thioether oxidation kinetics). Link

• National Institutes of Health (PubChem). 2-(Cyclopentylsulfanyl)-6-fluorobenzoic acid (Isomer Data). (Physical property data for structural isomers). Link

• Fisher Scientific. Safety Data Sheet: 2-Fluorobenzoic acid. (Safety and incompatibility data for fluorobenzoic acid derivatives). Link

preventing oxidation of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid

An internal technical support center providing troubleshooting and practical guidance for researchers working with 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid.

Introduction

Welcome to the Technical Support Center for 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid (Product No. BLD-1340394-73-1). This guide is designed for researchers, medicinal chemists, and drug development professionals to ensure the long-term stability and integrity of this compound. The aryl thioether moiety in 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid is susceptible to oxidation, which can impact experimental outcomes. This document provides in-depth troubleshooting advice, preventative protocols, and answers to frequently asked questions.

Troubleshooting Guide: Addressing Common Stability Issues

This section addresses specific experimental problems that may arise from the oxidative degradation of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid.

Question: My LC-MS/HPLC analysis of a stored sample shows a new, more polar peak that wasn't there initially. What is it?

Answer:

The most probable cause is the oxidation of the thioether sulfur atom. Thioethers are well-known to oxidize, first to a sulfoxide and then to a sulfone[1]. This introduces oxygen, increasing the compound's polarity and resulting in a shorter retention time on reverse-phase HPLC.

Immediate Actions:

• Mass Spectrometry Analysis: Check the mass spectrum of the new peak.

  • An increase of +16 Da from the parent mass (256.31 g/mol ) corresponds to the formation of the sulfoxide derivative.

  • An increase of +32 Da corresponds to the formation of the sulfone derivative.

• Review Storage Conditions: Assess how the sample was stored. Exposure to air (oxygen), light, elevated temperatures, or contaminants in the solvent (e.g., peroxides in aged THF or ether) can accelerate oxidation[2].

Preventative Measures:

• Inert Atmosphere: Store the solid compound and solutions under an inert atmosphere (Argon or Nitrogen). See the protocol section for detailed instructions.

• Solvent Purity: Use freshly distilled or inhibitor-free, peroxide-free solvents for preparing stock solutions.

• Low-Temperature Storage: Store all samples, both solid and in solution, at or below -20°C. For long-term storage, -80°C is recommended[3].

Question: The biological activity of my compound has significantly decreased after several weeks in storage. Could oxidation be the cause?

Answer:

Yes, this is highly likely. The oxidation of the thioether to a sulfoxide or sulfone alters the electronic properties, size, and hydrogen-bonding capacity of the sulfur moiety. If this part of the molecule is critical for binding to its biological target, such a modification can lead to a partial or complete loss of potency[4].

Troubleshooting Workflow:

The following workflow can help diagnose and resolve issues related to unexpected analytical peaks and potential degradation.

Caption: Troubleshooting workflow for suspected compound oxidation.

Question: I need to remove the sulfoxide impurity from my sample. Is this possible?

Answer:

Yes, the sulfoxide can be chemically reduced back to the parent thioether. Various mild and chemoselective reducing agents can accomplish this without affecting other functional groups on the molecule, such as the carboxylic acid or the aromatic ring[5].

Recommended Action:

• Selective Reduction: A common and effective method is using a reagent system like triflic anhydride and potassium iodide, which is known to be chemoselective[5]. A detailed procedure can be found in the protocols section of this document.

• Re-purification: Following the reduction reaction, the material must be re-purified using chromatography (e.g., silica gel or preparative HPLC) to remove the reagents and any remaining impurities.

Frequently Asked Questions (FAQs)

What is the primary mechanism of oxidation for this compound?

The sulfur atom in the thioether group has lone pairs of electrons that are susceptible to attack by electrophilic oxidizing agents. Common oxidants include:

• Atmospheric Oxygen: Slow, but can be significant over long storage periods, especially if catalyzed by light or trace metals.

• Reactive Oxygen Species (ROS): Peroxides (like hydrogen peroxide) and hypochlorite are highly effective at oxidizing thioethers[6]. Peroxides can form in certain solvents (e.g., THF, diethyl ether) upon exposure to air[2].

• Other Oxidants: Strong oxidizing agents sometimes used in synthesis or workup (e.g., KMnO₄, m-CPBA) will readily oxidize the thioether[7].

The electron-withdrawing nature of the 5-fluoro and 2-carboxylic acid groups on the aromatic ring can influence the rate of oxidation by affecting the electron density of the sulfur atom[6].

What are the optimal storage conditions for 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid?

To maximize the shelf-life and prevent degradation, the following conditions are strongly recommended.

Parameter	Solid Compound	Stock Solution
Temperature	-20°C (short-term) or -80°C (long-term)	-20°C (short-term) or -80°C (long-term)
Atmosphere	Inert gas (Argon or Nitrogen)	Inert gas (Argon or Nitrogen) overlay
Light	Protect from light (use amber vials)	Protect from light (use amber vials)
Container	Tightly sealed glass vial with PTFE-lined cap	Tightly sealed glass vial with PTFE-lined cap
Solvent	N/A	Use high-purity, degassed, anhydrous solvents (e.g., DMSO, DMF, Acetonitrile)

Are there any antioxidants I can add to my solutions?

While the best practice is prevention through proper storage, adding an antioxidant can provide an extra layer of protection for solutions, especially if they need to be handled frequently.

Antioxidant	Typical Concentration	Notes
Butylated Hydroxytoluene (BHT)	100-250 ppm	A common radical scavenger, often used to stabilize solvents like THF[2].
Thiodipropionic Acid Esters	Varies	These compounds are known to decompose into sulfenic acids, which are powerful antioxidants[1][8].
Vegetable Polyphenols	Varies	Certain plant-derived polyphenols have shown antioxidant properties for preventing sulfide oxidation[9].

Note: Always run a small-scale compatibility test to ensure the antioxidant does not interfere with your specific assay or experiment.

Which analytical techniques are best for detecting and quantifying oxidation?

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is the most powerful technique. It separates the parent compound from its more polar oxidized byproducts and provides mass confirmation (+16 and +32 Da) for unequivocal identification.

• HPLC-UV (High-Performance Liquid Chromatography with UV detection): Allows for the quantification of the parent compound and its impurities by measuring peak area. A decrease in the main peak's area and the appearance of new, earlier-eluting peaks is a strong indicator of degradation.

• ¹H NMR (Proton Nuclear Magnetic Resonance): Oxidation of the sulfur atom causes a significant downfield shift of the adjacent protons (the cyclopentyl CH group and the aromatic protons). This can be used to estimate the ratio of parent compound to oxidized forms.

Experimental Protocols

Protocol 1: Inert Atmosphere Sample Preparation for Long-Term Storage

This protocol describes how to properly prepare a solid sample or solution for storage to minimize oxidation.

Materials:

• 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid

• Amber glass vial with a PTFE-lined screw cap

• High-purity inert gas (Argon or Nitrogen) with a regulator and tubing

• Schlenk line or glovebox (ideal) or a simple manifold for gas purging

• High-purity, anhydrous solvent (if making a solution)

Procedure:

• Vial Preparation: Place the required amount of solid compound into a clean, dry amber vial. If preparing a solution, dissolve the solid in the appropriate volume of high-purity, degassed solvent inside the vial.

• Inert Gas Purge: Insert a needle connected to the inert gas line into the vial, ensuring the needle tip is above the sample level. Insert a second, wider-gauge needle as an outlet.

• Gentle Purging: Gently flush the headspace of the vial with the inert gas for 2-3 minutes. This process, known as the "purge and fill" cycle, displaces the oxygen-containing air.

• Sealing: While maintaining a positive flow of inert gas, remove the outlet needle first, followed by the gas inlet needle, and immediately seal the vial tightly with the cap.

• Parafilm Sealing (Optional): For extra security, wrap the cap-vial interface with Parafilm.

• Storage: Place the sealed vial in a labeled container and store it at the appropriate temperature (-20°C or -80°C), protected from light.

Protocol 2: Small-Scale Reduction of Sulfoxide Impurity

This protocol provides a method for reducing an unwanted sulfoxide back to the parent thioether on a small scale, adapted from literature procedures for chemoselective deoxygenation[5].

Warning: This procedure should be performed by a trained chemist in a fume hood with appropriate personal protective equipment. Triflic anhydride is highly corrosive.

Materials:

• Sample containing 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid sulfoxide

• Anhydrous acetonitrile (MeCN)

• Potassium iodide (KI)

• Triflic anhydride ((Tf)₂O)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask and magnetic stirrer

Procedure:

• Dissolution: Dissolve the impure sample (1 equivalent) in anhydrous acetonitrile in a round-bottom flask under an inert atmosphere.

• Add Iodide: Add potassium iodide (KI, approx. 2 equivalents) to the stirred solution.

• Cooling: Cool the reaction mixture to 0°C in an ice bath.

• Add Anhydride: Slowly add triflic anhydride ((Tf)₂O, approx. 1.2 equivalents) dropwise to the mixture. The solution may turn brown/yellow due to the formation of iodine.

• Reaction: Allow the reaction to stir at room temperature. Monitor the reaction progress by TLC or LC-MS until the sulfoxide is consumed (typically 1-2 hours).

• Quenching: Quench the reaction by adding saturated aqueous Na₂S₂O₃ solution to consume excess iodine, followed by saturated NaHCO₃ to neutralize the acid.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing: Wash the combined organic layers with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude material by column chromatography or preparative HPLC to obtain the pure 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid.

References

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis | Organic Letters - ACS Publications. (2021). ACS Publications. [Link]

• Synthesis of thioethers, arenes and arylated benzoxazoles by transformation of the C(aryl)–C bond of aryl alcohols - Chemical Science (RSC Publishing). (2020). Royal Society of Chemistry. [Link]

• Reactions of oxidatively activated arylamines with thiols: reaction mechanisms and biologic implications. An overview - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]

• Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS1 as catalyst. (n.d.). ResearchGate. [Link]

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Metal-catalyzed Approaches to Aryl Thioethers - Wordpress. (n.d.). Organic Chemistry Resources. [Link]

• The Effects of Antioxidant Nutraceuticals on Cellular Sulfur Metabolism and Signaling - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Sulfoxide - Wikipedia. (n.d.). Wikipedia. [Link]

• Synthesis and Activity of Thioether-Containing Analogues of the Complement Inhibitor Compstatin - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Garlic: Source of the Ultimate Antioxidants - Sulfenic Acids. (2008). Angewandte Chemie International Edition. [Link]

• Thiols And Thioethers - Master Organic Chemistry. (2015). Master Organic Chemistry. [Link]

• Full article: Sulfur compounds: From plants to humans and their role in chronic disease prevention - Taylor & Francis. (2022). Taylor & Francis Online. [Link]

• SULFOXIDES FROM THIOETHERS AND Mn02-HCI. (n.d.). Università di Modena e Reggio Emilia. [https://iris.unimore.it/retrieve/handle/11380/1149729/251341/Fabretti_1994_Synth Comm.pdf]([Link] Comm.pdf)

• THE CHEMISTRY OF THIOL OXIDATION AND DETECTION - ResearchGate. (n.d.). ResearchGate. [Link]

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis | Organic Letters - ACS Publications. (2021). ACS Publications. [Link]

• The Effects of Different Thiol-Containing Compounds on the Degradation of Sulforaphene. (2024). MDPI. [Link]

• One-pot thiol-free synthetic approach to sulfides, and sulfoxides selectively - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• WO2004083468A1 - Method for preventing oxidation of sulfide minerals in sulfide ore - Google Patents. (n.d.).

• Reduction of Sulfoxides - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

• Effects of storage conditions on thiol disulfide homeostasis - ResearchGate. (2021). ResearchGate. [Link]

• Organic sulfide - Wikipedia. (n.d.). Wikipedia. [Link]

• 2-Fluorobenzoic acid - Wikipedia. (n.d.). Wikipedia. [Link]

• The Role of Preservatives and Multifunctionals on the Oxidation of Cosmetic O/W Emulsions. (2022). MDPI. [Link]

• 5-(Cyclopropylmethylsulfanyl)-2-fluorobenzoic acid | C11H11FO2S | CID 104066085. (n.d.). PubChem. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide to the Bioactivity of Fluorinated Benzoic Acid Derivatives

Introduction: The Strategic Role of Fluorine in Elevating the Benzoic Acid Scaffold

In the landscape of modern drug discovery, the strategic incorporation of fluorine into molecular scaffolds is a well-established and powerful strategy for enhancing pharmacological properties.[1] Fluorine's unique characteristics—its small atomic radius, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's lipophilicity, metabolic stability, acidity (pKa), and binding affinity to biological targets.[2][3] When applied to the versatile benzoic acid framework, a privileged structure in medicinal chemistry, these modifications give rise to a diverse class of derivatives with significant therapeutic potential.

This guide provides a comparative analysis of the structure-activity relationships (SAR) of fluorinated benzoic acid derivatives, focusing on their anti-inflammatory, antimicrobial, and anticancer activities. By synthesizing data from multiple studies, we aim to elucidate the causal relationships between chemical structure and biological function, offering a rationale for experimental design and future development. We will delve into the mechanistic underpinnings of their actions and provide detailed, field-proven protocols for their evaluation, ensuring a self-validating system for researchers.

Comparative Bioactivity Analysis: A Multi-faceted Examination

The therapeutic utility of fluorinated benzoic acid derivatives is broad, with specific substitution patterns conferring selective activity against different biological targets. Below, we compare their performance in three key areas of drug development.

Anti-inflammatory Activity: Targeting Cyclooxygenase (COX) Enzymes

A significant number of fluorinated benzoic acid derivatives have been explored as potent anti-inflammatory agents, primarily through the inhibition of cyclooxygenase (COX) enzymes.[3] The selective inhibition of COX-2, an enzyme upregulated during inflammation, over the constitutively expressed COX-1 is a primary objective to develop safer nonsteroidal anti-inflammatory drugs (NSAIDs) with fewer gastrointestinal side effects.[3]

The fluorine atom plays a crucial role here. Its electron-withdrawing nature enhances the acidity of the carboxylic acid group compared to non-fluorinated benzoic acid (pKa of ~3.27 for 2-fluorobenzoic acid vs. ~4.2 for benzoic acid).[3] This enhanced acidity can modulate the molecule's pharmacokinetic profile and its interaction within the active site of the COX enzymes.[3] For instance, derivatives of 2-fluorobenzoic acid have been successfully designed as selective COX-2 inhibitors, demonstrating how precise structural modifications can achieve targeted pharmacological outcomes.[3][4]

Mechanism of Action: COX-2 Inhibition

NSAIDs containing the 2-fluorobenzoic acid scaffold exert their anti-inflammatory effects by blocking the COX-2 enzyme's active site.[3] This prevents the conversion of arachidonic acid into prostaglandin H₂ (PGH₂), which is the precursor for various pro-inflammatory prostaglandins (like PGE₂) that mediate pain, fever, and swelling.[3][4]

Caption: Inhibition of the COX-2 pathway by fluorinated benzoic acid derivatives.

Antimicrobial Activity: Structure-Driven Potency

Fluorinated benzoic acid derivatives have also demonstrated significant potential as antimicrobial agents. The biological activity is profoundly influenced by the nature and position of both the fluorine on the benzoic acid ring and additional substituents on derivative structures, such as thiosemicarbazides.[5]

A comparative study of fluorobenzoylthiosemicarbazide derivatives revealed key structure-activity relationship trends. The data below illustrates that potency, measured by the Minimum Inhibitory Concentration (MIC), varies significantly with the substitution pattern. A lower MIC value indicates greater antibacterial potency.

Table 1: Comparative Antibacterial Activity of Fluorobenzoylthiosemicarbazide Derivatives [5]

Compound ID	Fluorobenzoyl Position	N4-Aryl Substituent	S. aureus ATCC 25923 MIC (µg/mL)	S. aureus ATCC 6538P MIC (µg/mL)	S. epidermidis ATCC 12228 MIC (µg/mL)
15a	meta	3-CF₃	3.91	7.82	15.63
15b	meta	4-CF₃	7.82	15.63	31.25
16b	para	4-CF₃	7.82	15.63	15.63

| 7a | meta | 3-Cl | >125 | >125 | >125 |

Source: Adapted from BenchChem, 2025.[5]

The data clearly indicates that derivatives with a trifluoromethyl (CF₃) group exhibit significantly higher potency against Gram-positive bacteria compared to those with a chloro (Cl) group.[5] This highlights the importance of electron-withdrawing groups on the N4-aryl substituent in enhancing antibacterial activity. Further studies on hydrazide derivatives of fluorobenzoic acids have also confirmed their inhibitory activity, particularly against Gram-positive bacteria.[6]

Anticancer Activity: Diverse Mechanisms of Action

In oncology, fluorinated benzoic acid derivatives serve as crucial building blocks for potent kinase inhibitors and other anticancer agents.[2][7][8] The introduction of fluorine can enhance binding to target enzymes vital for cell signaling and proliferation.[2] For example, 5-fluoroindole-2-carboxylic acid has been identified as an inhibitor of human apurinic/apyrimidinic endonuclease 1 (APE1), an enzyme elevated in cancers that is correlated with tumor progression and reduced sensitivity to chemotherapy.[9]

The antiproliferative activity of these compounds is typically evaluated against a panel of human cancer cell lines using assays like the MTT assay, which measures cell viability.[10][11] Studies on related benzamide structures show that substituents on the aromatic ring are crucial for activity.[10] Electron-donating groups like amino (-NH₂) and hydroxyl (-OH) have been shown to increase potency, while some electron-withdrawing groups like nitro (-NO₂) can be detrimental.[10] This underscores the complex SAR that must be navigated in designing effective anticancer agents.

Table 2: Representative Anticancer Activity of Fluorinated Heterocycles

Compound Class	Example Structure	Target Cell Line	Bioactivity Metric (IC₅₀)	Reference
Fluorinated Benzofuran	Derivative with difluorine, bromine, and carboxylic acid groups	HCT116 (Colorectal)	Inhibited proliferation by ~70%	[12]
Fluoroindole Derivative	5-Fluoroindole-2-carboxylic acid	-	10 µM (APE1 Inhibition)	[9]

| Fluorinated Benzimidazole | Compound 55b | A549 (Lung), MCF-7 (Breast), HeLa (Cervical) | 0.95–1.57 µM |[8] |

In-Depth Experimental Methodologies

The trustworthiness of any comparative guide rests on the robustness of its experimental protocols. The following are detailed, step-by-step methodologies for assessing the bioactivities discussed.

Experimental Workflow: A General Approach

The screening of small-molecule libraries, such as a collection of fluorinated benzoic acid derivatives, follows a structured, multi-stage process to identify and validate hits while eliminating false positives.[13]

Caption: General experimental workflow for bioactive compound screening.

Protocol 1: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound, representing the lowest concentration that prevents visible microbial growth.

Causality: The broth microdilution method is chosen for its quantitative accuracy and efficiency in testing multiple compounds and concentrations simultaneously, providing a standardized measure of potency (MIC) that is essential for comparative analysis and SAR studies.[6]

Materials:

• Test compounds (fluorinated benzoic acid derivatives)

• Bacterial strains (e.g., S. aureus ATCC 25923)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 5 x 10⁵ CFU/mL

• Positive control (e.g., Ciprofloxacin) and negative control (vehicle, e.g., DMSO)

Step-by-Step Procedure:

• Compound Preparation: Prepare a stock solution of each test compound in DMSO. Create a series of 2-fold serial dilutions in CAMHB directly in the 96-well plate, typically ranging from 128 µg/mL to 0.25 µg/mL.

• Inoculum Preparation: Prepare a bacterial suspension and adjust its turbidity to match a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve the final target concentration of 5 x 10⁵ CFU/mL.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well containing 50 µL of the diluted compound, resulting in a final volume of 100 µL.

• Controls: Include wells with inoculum and vehicle only (growth control) and wells with broth only (sterility control).

• Incubation: Cover the plates and incubate at 37°C for 18-24 hours.

• Data Analysis: Determine the MIC by visually inspecting the plates for the lowest concentration of the compound that completely inhibits visible bacterial growth.

Protocol 2: Antiproliferative Activity (MTT Assay)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability, allowing for the determination of a compound's cytotoxic or cytostatic effects.[10]

Causality: The MTT assay is a robust and widely adopted method for preliminary screening of anticancer compounds because it relies on the activity of mitochondrial dehydrogenases in viable cells.[11] This provides a reliable measure of cell viability and allows for the calculation of an IC₅₀ value, a critical parameter for quantifying and comparing the potency of different derivatives.[10]

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)[10]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds dissolved in DMSO

• MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS

• DMSO (for formazan solubilization)

• Sterile 96-well cell culture plates

• Microplate reader

Step-by-Step Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Remove the medium and replace it with fresh medium containing various concentrations of the test compounds. Include a vehicle control (DMSO).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours. During this time, viable cells will convert the yellow MTT into purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC₅₀ value (the concentration required to inhibit cell growth by 50%).

Conclusion and Future Outlook

The strategic fluorination of the benzoic acid scaffold provides a powerful platform for the development of novel therapeutics. As demonstrated, subtle changes in the position and nature of fluorine and other substituents can dramatically alter biological activity, conferring potent and often selective anti-inflammatory, antimicrobial, or anticancer properties. The structure-activity relationships elucidated in this guide underscore the importance of rational design in medicinal chemistry. The provided experimental protocols offer a validated framework for researchers to reliably assess and compare the bioactivity of new derivatives. Continued exploration of this chemical space, guided by a deep understanding of SAR, holds immense promise for addressing significant health challenges and discovering next-generation therapies.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). Exploring the Utility of Fluorinated Benzoic Acid Derivatives in Drug Discovery.
• NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Role of Fluorinated Benzoic Acids in Drug Discovery.
• BenchChem. (2025). Potential applications of 2-Fluorobenzoic acid in medicinal chemistry.
• BenchChem. (2025). Application Notes and Protocols: 2-Fluorobenzoic Acid in the Synthesis of Anti-Inflammatory Drugs.
• BenchChem. (2025). Unveiling the Structure-Activity Relationship of 2-Fluorobenzoic Acid Derivatives: A Comparative Guide.
• Abdel-Wahab, B. F., et al. (2024). Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems. ResearchGate.
• Abdel-Wahab, B. F., et al. (2024). Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems. PMC.
• BenchChem. (2025). Navigating the Structure-Activity Landscape of Benzoic Acid Derivatives: A Comparative Guide for Drug Discovery.
• Piscopo, E., et al. (1982). [Hydrazide derivatives of fluorobenzoic acids and their antimicrobial activity]. PubMed.
• Ferreira, R. S., et al. (2021). Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. PMC.
• Abdel-Wahab, B. F., et al. (2024). Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems. RSC Publishing.
• Pierre, L. L., et al. (n.d.). Structure Activity Relationship (SAR) of Some Benzoic Acid Derivatives.
• Preprints.org. (2023). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer.
• Ayoub, M., et al. (2025). Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. ResearchGate.

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A Comparative Guide to Quality Control Standards for 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Importance of Rigorous Quality Control

2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid is a key building block in the synthesis of various pharmaceutical compounds. Its molecular structure, featuring a fluorinated benzoic acid and a cyclopentylsulfanyl moiety, presents unique challenges and considerations for quality control (QC). The quality of this starting material directly impacts the safety and efficacy of the final active pharmaceutical ingredient (API).[1][2] Therefore, a robust QC strategy is paramount and must be guided by a thorough understanding of the molecule's chemical properties and potential impurity profile.

This guide will delineate the critical quality attributes (CQAs) for 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid, compare the analytical techniques best suited for their evaluation, and provide detailed experimental protocols. The principles outlined are grounded in established regulatory guidelines, such as the International Council for Harmonisation (ICH) Q7 Good Manufacturing Practice (GMP) for APIs.[1][3]

Defining the Critical Quality Attributes (CQAs)

The CQAs are the physical, chemical, biological, or microbiological attributes that should be within an appropriate limit, range, or distribution to ensure the desired product quality. For 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid, the key CQAs are:

• Identity: Unambiguous confirmation of the molecular structure.

• Purity & Impurity Profile: Quantitation of the main component and identification and quantitation of any impurities.

• Assay: Accurate determination of the concentration or amount of the substance.

• Residual Solvents: Control of organic volatile impurities remaining from the synthesis process.

• Water Content: Measurement of the amount of water present, which can affect stability and reactivity.

• Heavy Metals: Screening for the presence of heavy metal contaminants.

The selection of these CQAs is based on the potential impact on downstream reactions and the safety of the final drug product.

Comparative Analysis of Analytical Methodologies

The following sections compare the primary analytical techniques for assessing the CQAs of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid.

Identity Confirmation

Technique	Information Provided	Advantages	Limitations
¹H and ¹³C NMR	Detailed information on the molecular structure, including the connectivity of atoms and the chemical environment of protons and carbons.	Provides unambiguous structural confirmation.	Requires a relatively pure sample; lower sensitivity compared to MS.
Mass Spectrometry (MS)	Precise molecular weight and fragmentation patterns that are characteristic of the molecule's structure.	High sensitivity and specificity; can be coupled with chromatography for complex mixture analysis.	Isomeric compounds may not be distinguishable by MS alone.
FTIR Spectroscopy	Information about the functional groups present in the molecule (e.g., carboxylic acid, C-F bond, C-S bond).	Fast and non-destructive; provides a characteristic fingerprint.	Provides limited information on the overall molecular structure.

Expert Recommendation: A combination of NMR and MS is recommended for unequivocal identity confirmation. FTIR serves as a rapid and valuable screening tool.

Purity, Impurity Profiling, and Assay

High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing purity, identifying and quantifying impurities, and performing an assay.

HPLC Method	Principle	Advantages	Disadvantages
Reversed-Phase HPLC (RP-HPLC) with UV Detection	Separation based on hydrophobicity. The nonpolar stationary phase retains the analyte, which is eluted by a polar mobile phase.	Widely applicable, robust, and provides excellent resolution for many organic molecules.	May require derivatization for compounds with poor chromophores.
HPLC-MS	Couples the separation power of HPLC with the detection specificity of MS.	Enables the identification of unknown impurities by providing molecular weight information.	More complex and expensive instrumentation.

Gas Chromatography (GC) is a suitable alternative, particularly for volatile impurities and residual solvents. However, for a non-volatile compound like 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid, derivatization to a more volatile ester form would be necessary for GC analysis.[4]

Comparative Performance Data (Illustrative)

Parameter	RP-HPLC-UV	HPLC-MS	GC-FID (after derivatization)
Limit of Detection (LOD)	~0.01%	<0.005%	~0.01%
Limit of Quantitation (LOQ)	~0.03%	<0.015%	~0.03%
Linearity (R²)	>0.999	>0.999	>0.998
Precision (%RSD)	<2%	<2%	<3%

This data is representative of typical performance for these methods and may vary depending on the specific instrumentation and conditions.

Other Key Quality Attributes

Attribute	Recommended Technique	Principle
Residual Solvents	Headspace Gas Chromatography (HS-GC)	Volatile solvents are partitioned from the sample matrix into the headspace of a sealed vial and injected into the GC.
Water Content	Karl Fischer Titration	A coulometric or volumetric titration based on the reaction of water with iodine and sulfur dioxide.
Heavy Metals	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	The sample is introduced into an argon plasma, which ionizes the atoms. The ions are then separated by a mass spectrometer.

Experimental Protocols

Protocol for RP-HPLC-UV Analysis

Objective: To determine the purity and assay of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid.

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or Phosphoric acid)

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: Acetonitrile

• Standard Preparation:

  • Accurately weigh approximately 10 mg of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B.

• Sample Preparation:

  • Prepare the sample in the same manner as the standard.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm (or a more specific wavelength determined by UV scan)

  • Gradient Elution:

    • 0-2 min: 30% B

    • 2-15 min: 30% to 90% B

    • 15-18 min: 90% B

    • 18.1-22 min: 30% B

• Analysis:

  • Inject the standard and sample solutions.

  • Calculate the purity by area percent and the assay by comparing the peak area of the sample to that of the standard.

Protocol for HS-GC Analysis of Residual Solvents

Objective: To quantify residual solvents in the 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid sample.

Instrumentation:

• Gas chromatograph with a flame ionization detector (FID) and a headspace autosampler.

• Capillary column suitable for solvent analysis (e.g., DB-624 or equivalent).

Reagents:

• Dimethyl sulfoxide (DMSO) or another suitable high-boiling point solvent.

• Reference standards for expected residual solvents.

Procedure:

• Standard Preparation:

  • Prepare a stock solution of the expected residual solvents in DMSO.

  • Prepare a series of working standards by diluting the stock solution in DMSO.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the sample into a headspace vial.

  • Add a known volume of DMSO.

• Headspace Conditions:

  • Vial Equilibration Temperature: 80 °C

  • Vial Equilibration Time: 30 min

  • Loop Temperature: 90 °C

  • Transfer Line Temperature: 100 °C

• GC Conditions:

  • Injector Temperature: 200 °C

  • Detector Temperature: 250 °C

  • Carrier Gas: Helium or Nitrogen

  • Oven Temperature Program:

    • Initial Temperature: 40 °C for 5 min

    • Ramp: 10 °C/min to 220 °C

    • Hold: 5 min

• Analysis:

  • Generate a calibration curve from the standard solutions.

  • Quantify the residual solvents in the sample by comparing their peak areas to the calibration curve.

Visualization of Workflows

Caption: Quality Control Workflow for 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid.

Caption: HPLC Method Development Strategy.

Conclusion

A comprehensive quality control strategy for 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid is essential for ensuring the quality and safety of downstream pharmaceutical products. This guide has provided a comparative overview of the analytical methodologies required to assess the critical quality attributes of this compound. By implementing a combination of chromatographic and spectroscopic techniques, researchers and drug development professionals can confidently ascertain the identity, purity, and overall quality of this important pharmaceutical intermediate. Adherence to these principles will not only ensure regulatory compliance but also contribute to the development of safe and effective medicines.

References

• Coherent Market Insights. (2025, February 18). Regulatory Standards for Active Pharmaceutical Ingredients Ensuring Safety and Compliance.
• PEC. Quality Control and Regulatory Compliance in Food and Pharma.
• National Pharmaceutical Regulatory Agency (NPRA). REGULATORY CONTROL OF ACTIVE PHARMACEUTICAL INGREDIENTS.
• World Health Organization. Guidelines: Quality control.
• U.S. Food and Drug Administration. (2001, August). Q7A Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients.
• Acids: Derivatization for GC Analysis.
• BenchChem. A Comparative Guide to the Reactivity of Carboxylic Acid Derivatives.
• BenchChem. Validating the Structure of 5-Cyclopropyl-2-fluorobenzoic Acid Derivatives: A Comparative Guide to Analytical Techniques.
• Cipac.org. (2020, June 8). multi-active method for the analysis of active substances in formulated products to support quality control scope.
• Royal Society of Chemistry. Analytical Methods.

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Safety & Regulatory Compliance

A Proactive Safety Framework: Personal Protective Equipment for Handling 2-(Cyclopentylsulfanyl)-5-fluorobenzoic Acid

As a novel research chemical, 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid (CAS No. 1340394-73-1) lacks a comprehensive, publicly available toxicological profile.[1] This guide provides a robust operational and safety plan, grounded in first principles of chemical hazard assessment by analogy. By dissecting the molecule into its core functional groups—a fluorobenzoic acid, a thioether, and a cyclopentyl ring—we can construct a reliable safety protocol that anticipates potential hazards and ensures the protection of laboratory personnel. This document serves as an essential resource for researchers, scientists, and drug development professionals, offering procedural guidance built on a foundation of scientific integrity.

Hazard Analysis by Chemical Analogy

A proactive safety assessment is crucial. The structure of 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid suggests a combination of hazards derived from its constituent parts.

• Fluorobenzoic Acid Core: Benzoic acid and its halogenated derivatives are known to be irritants.[2][3] Specifically, 2-Fluorobenzoic acid is classified as a skin, eye, and respiratory irritant.[4][5] Therefore, it is prudent to assume that the target compound will exhibit similar irritant properties, necessitating robust protection against skin and eye contact, as well as inhalation of dust or aerosols.

• Cyclopentylsulfanyl (Thioether) Moiety: Sulfur-containing organic compounds can pose inhalation hazards and may release toxic gases, such as sulfur oxides, upon combustion.[6] Handling these compounds requires good ventilation to prevent the buildup of potentially harmful vapors.[6][7]

• Organofluorine Nature: The carbon-fluorine bond is exceptionally strong, which is a characteristic of per- and polyfluoroalkyl substances (PFAS), often called "forever chemicals".[8][9][10] This stability presents significant challenges for degradation and disposal, requiring specialized procedures to prevent environmental persistence.[11][12]

Based on this analysis, the primary anticipated hazards are:

• Skin Irritation/Corrosion

• Serious Eye Irritation/Damage

• Respiratory Tract Irritation

• Potential for Environmental Persistence

Core Personal Protective Equipment (PPE) Recommendations

A multi-layered PPE strategy is essential to mitigate the anticipated hazards. The following table summarizes the minimum required PPE for handling 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid in a laboratory setting.

Body Part	PPE Type	Specifications and Rationale
Eyes / Face	Chemical Safety Goggles & Face Shield	Goggles must provide a complete seal around the eyes to protect against dust and splashes. A face shield, worn over goggles, is required when handling larger quantities (>1g) or when there is a significant risk of splashing.[13]
Hands	Chemical-Resistant Gloves (Nitrile)	Double-gloving with nitrile gloves is recommended. Nitrile provides good resistance to a range of chemicals. Always inspect gloves for integrity before use and change them immediately if contamination is suspected.[2][14]
Body	Flame-Resistant Laboratory Coat	A lab coat, fully buttoned, is mandatory to protect against skin contact.[13] For larger-scale operations, a chemical-resistant apron over the lab coat should be considered.
Respiratory	NIOSH-Approved Respirator	All handling of the solid compound must be performed within a certified chemical fume hood to control dust and potential vapors.[3] If engineering controls are insufficient or during a significant spill, a NIOSH-approved respirator with P100 (particulate) and organic vapor cartridges is required.

Operational and Disposal Plans

Adherence to strict, step-by-step protocols is fundamental to ensuring safety and operational integrity.

Standard Handling Protocol

This protocol applies to the routine handling of small quantities (<1g) of solid 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid.

• Preparation: Designate a specific work area within a certified chemical fume hood. Ensure the fume hood sash is at the lowest practical height.

• PPE Donning: Before entering the designated area, don all required PPE as outlined in the donning sequence below.

• Weighing and Transfer: Conduct all manipulations of the solid compound on a disposable weigh paper or within a tared container to minimize contamination of surfaces. Use non-sparking tools.[6]

• Work Completion: Upon completion of the task, securely seal the primary container.

• Decontamination: Wipe down the work surface within the fume hood with an appropriate solvent (e.g., 70% ethanol), followed by water. Dispose of all contaminated wipes and disposable materials as hazardous waste.

• PPE Doffing: Remove PPE according to the specified doffing sequence to prevent cross-contamination.

• Hygiene: Wash hands thoroughly with soap and water after removing gloves.[14]

PPE Donning and Doffing Workflow

The sequence of putting on and taking off PPE is critical to prevent exposure.

Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing. Rinse the affected area with copious amounts of water for at least 15 minutes. Seek medical attention.[4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[15]

• Spill: Evacuate the area. For a small spill (<1g) within a fume hood, cover with an absorbent material, and carefully collect it into a sealed container for hazardous waste disposal. For larger spills, evacuate the laboratory and contact the institutional safety office immediately.

Disposal Plan

Due to the presence of the carbon-fluorine bond, 2-(Cyclopentylsulfanyl)-5-fluorobenzoic acid must be treated as a persistent organic pollutant.

• Waste Segregation: All contaminated materials (gloves, wipes, disposable labware) and residual chemicals must be collected in a dedicated, clearly labeled hazardous waste container.

• Disposal Method: Do not dispose of this compound via standard drains or as general waste. The recommended disposal method is high-temperature incineration at a licensed hazardous waste facility.[9] Incineration is a proven technology for the destruction of fluorinated organic compounds, as it can break the stable carbon-fluorine bond, although this requires high temperatures and specific conditions to prevent the formation of harmful byproducts.[10][11][12]

PPE Selection Logic

The level of PPE required is directly related to the specific task and the associated risk of exposure. The following diagram outlines a logical workflow for selecting the appropriate level of protection.

// Node Definitions start [label="Start: Task Assessment", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

task1 [label="Task:\nWeighing Solid (<1g)\nin Fume Hood", fillcolor="#FFFFFF", fontcolor="#202124"]; task2 [label="Task:\nHandling Dilute Solution\n(<1M) on Bench", fillcolor="#FFFFFF", fontcolor="#202124"]; task3 [label="Task:\nLarge Scale (>1g) or\nPotential for Aerosolization", fillcolor="#FFFFFF", fontcolor="#202124"];

risk1 [label="Risk Level: Low\n(Controlled)", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; risk2 [label="Risk Level: Moderate\n(Splash Hazard)", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; risk3 [label="Risk Level: High\n(Inhalation/Splash)", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

ppe1 [label="Required PPE:\n- Lab Coat\n- Double Nitrile Gloves\n- Safety Goggles", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=box3d]; ppe2 [label="Required PPE:\n- Lab Coat\n- Double Nitrile Gloves\n- Safety Goggles\n- Face Shield", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=box3d]; ppe3 [label="Required PPE:\n- Chemical Suit/Apron\n- Double Nitrile Gloves\n- Goggles & Face Shield\n- NIOSH Respirator", fillcolor="#34A853", fontcolor="#FFFFFF", shape=box3d];

// Edges start -> {task1, task2, task3} [color="#5F6368"]; task1 -> risk1 [label="Dust contained", color="#5F6368"]; task2 -> risk2 [label="Solution handling", color="#5F6368"]; task3 -> risk3 [label="High energy/quantity", color="#5F6368"];

risk1 -> ppe1 [color="#5F6368"]; risk2 -> ppe2 [color="#5F6368"]; risk3 -> ppe3 [color="#5F6368"]; } dot Caption: Task-Based Risk Assessment for PPE Selection.

References

• U.S. Environmental Protection Agency. (2024). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. [Link]

• U.S. Environmental Protection Agency. (n.d.). Incineration to Manage PFAS Waste Streams. [Link]

• A&A Pharmachem. (2023). SDS of Benzoic Acid: Important Data and Information Collected. [Link]

• Labbox. (n.d.). Benzoic acid AGR Safety Data Sheet. [Link]

• MCF Environmental Services. (2023). Guidelines for Disposing of PFAs. [Link]

• Eurofins US. (2025). Finding an End to Forever Chemicals. [Link]

• Faraz Oil. (2025). Sulfur Storage & Handling Tips | Safety Guide. [Link]

• PubChem, National Center for Biotechnology Information. (n.d.). 2-Fluorobenzoic acid. [Link]

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• Acros Organics. (2025). 2-Fluorobenzoic acid Safety Data Sheet. [Link]

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